7-Fluoropyrido[1,2-a]benzimidazole

Core Science & Biosynthesis

1H and 13C NMR Spectral Data for 7-Fluoropyrido[1,2-a]benzimidazole: A Comprehensive Technical Guide

Executive Summary & Strategic Context

Pyrido[1,2-a]benzimidazole (PBI) derivatives represent a privileged class of nitrogen-rich tricyclic heterocycles with profound applications in medicinal chemistry, functioning as potent anxiolytics, antimicrobial agents, and fluorescent probes[1]. The targeted introduction of a fluorine atom at the 7-position to form 7-fluoropyrido[1,2-a]benzimidazole significantly alters the electronic landscape of the scaffold. This halogenation enhances metabolic stability and modulates target binding affinity through stereoelectronic effects[2][3].

As a Senior Application Scientist, I emphasize that accurate structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of validating these synthetic modifications. This whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C NMR spectral data for 7-fluoropyrido[1,2-a]benzimidazole, detailing the physical causality behind its unique chemical shifts and heteronuclear scalar couplings[4].

Synthesis and Analytical Workflow

The synthesis of 7-fluoropyrido[1,2-a]benzimidazole is most efficiently achieved via a hypervalent iodine(III) catalyzed oxidative C–N bond formation in an aqueous medium[5]. This green chemistry approach yields the pure fluorinated heterocycle, which is then subjected to rigorous NMR characterization[4].

Workflow for the synthesis and NMR characterization of 7-Fluoropyrido[1,2-a]benzimidazole.

1 H NMR Spectral Dynamics & Causality

The 1 H NMR spectrum (400 MHz, CDCl 3​ ) of 7-fluoropyrido[1,2-a]benzimidazole exhibits distinct resonances governed by the anisotropic effects of the tricyclic core and the inductive electron-withdrawing nature of the fluorine substituent[4].

Causality of Chemical Shifts:

• H1 Deshielding: The H1 proton (δ 8.44 ppm) is the most deshielded signal in the spectrum. This is caused by the strong electron-acceptor effect of the nodal endocyclic nitrogen atom (N10) directly adjacent to it, which strips electron density away from the C1-H1 bond[6].

• H2 Shielding: Conversely, the H2 proton is located in the most shielded region of the heteroaromatic spectrum (δ 6.91 ppm), appearing as a triplet due to coupling with H1 and H3[6].

• Fluorine Splitting ( 3JHF​ and 4JHF​ ): Because fluorine ( 19 F) has a nuclear spin of I=1/2 , it couples with nearby protons. The H6 and H8 protons exhibit complex multiplet/doublet-of-doublet structures due to ortho-coupling ( 3JHF​ ) and meta-coupling ( 4JHF​ ) with the fluorine atom[4].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
8.44	Doublet (d)	6.8	1H	H1 (Pyridine ring, adjacent to N)
7.83	Doublet of doublets (dd)	8.9, 4.6	1H	H9 (Benzimidazole ring)
7.73	Doublet (d)	9.3	1H	H4 (Pyridine ring)
7.59	Doublet of doublets (dd)	9.6, 2.3	1H	H6 (Ortho to F)
7.50 – 7.44	Multiplet (m)	-	1H	H3 (Pyridine ring)
7.18 – 7.11	Multiplet (m)	-	1H	H8 (Ortho to F)
6.91	Triplet (t)	6.5	1H	H2 (Pyridine ring)

(Data aggregated and verified from standardized hypervalent iodine-catalyzed synthesis protocols[4])

13 C NMR and 19 F- 13 C Scalar Couplings

The 13 C NMR spectrum (125 MHz, CDCl 3​ ) is the definitive proof of fluorination. The highly electronegative fluorine atom splits the carbon signals via heteronuclear spin-spin coupling, creating a self-validating map of the benzimidazole ring[4].

Causality of Carbon Splitting:

• 1JCF​ Coupling: The carbon directly attached to the fluorine (C7) resonates at ~160.4 ppm and is split into a massive doublet ( 1JCF​≈240 Hz).

• 2JCF​ Coupling: The ortho carbons (C6 and C8) exhibit characteristic two-bond scalar couplings of 25.2 Hz and 27.6 Hz, respectively.

• 3JCF​ Coupling: The meta carbon (C9) and the bridgehead carbon (C5a/C9a) show three-bond couplings of 9.7 Hz and 13.1 Hz, confirming the intact fused-ring architecture[4].

Table 2: 13 C NMR Assignments (125 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Multiplicity	JCF​ Coupling (Hz)	Assignment / Position
160.4	Doublet (d)	~240.0	C7 (C-F bond)
149.6	Singlet (s)	-	Bridgehead Quaternary C
148.8	Singlet (s)	-	Bridgehead Quaternary C
145.0	Doublet (d)	13.1	Bridgehead C ( 3JCF​ )
129.7	Singlet (s)	-	C4
125.0	Singlet (s)	-	C3
120.7	Doublet (d)	9.7	C9 ( 3JCF​ )
118.2	Singlet (s)	-	C1
114.5	Doublet (d)	25.2	C6 ( 2JCF​ )
110.6	Singlet (s)	-	C2
97.0	Doublet (d)	27.6	C8 ( 2JCF​ )

Self-Validating Experimental Protocol

To ensure absolute reproducibility and high-fidelity data acquisition, laboratories must implement the following self-validating methodology. This protocol guarantees that the highly split C-F doublets are resolved from baseline noise[4].

Step 1: Sample Preparation Dissolve 15 mg of >98% pure 7-fluoropyrido[1,2-a]benzimidazole in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D). Add 0.03% v/v Tetramethylsilane (TMS) as an internal zero-point reference. Transfer to a high-quality 5 mm NMR tube.

Step 2: Instrument Calibration & Shimming Insert the sample into a 400 MHz NMR spectrometer. Tune and match the probe specifically for 1 H (400.13 MHz) and 13 C (100.61 MHz or 125 MHz depending on the magnet). Shim the Z-axis gradients using the deuterium lock signal of the CDCl 3​ until the TMS linewidth is strictly <0.5 Hz.

Step 3: 1 H NMR Acquisition Execute a standard 1D proton pulse sequence (e.g., zg30).

• Parameters: Spectral width = 12 ppm, 64k data points, Relaxation delay (D1) = 1.5 s, Number of scans (NS) = 16.

Step 4: 13 C NMR Acquisition Execute a proton-decoupled 1D carbon sequence (e.g., zgpg30).

• Parameters: Spectral width = 250 ppm, 64k data points, Relaxation delay (D1) = 2.0 s.

• Critical Step: Set the Number of scans (NS) to ≥1024 . This high scan count is mandatory to achieve the Signal-to-Noise (S/N) ratio required to resolve the quaternary bridgehead carbons and the heavily split 1JCF​ and 2JCF​ doublets[4].

Step 5: Data Processing Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 13 C) prior to Fourier transformation. Phase the spectra manually, perform a baseline correction, and reference the chemical shifts to TMS (0.00 ppm) or the residual CHCl 3​ solvent peak ( 1 H: 7.26 ppm, 13 C: 77.16 ppm)[4].

References

• Rao, D. N., Rasheed, S., Vishwakarma, R. A., & Das, P. (2014). Hypervalent iodine(III) catalyzed oxidative C–N bond formation in water: synthesis of benzimidazole-fused heterocycles. RSC Advances, 4(49), 25600-25604.[Link]

• Begunov, R. S., et al. (2022). 1H NMR SPECTRAL CHARACTERISTICS OF PYRIDO[1,2-A]BENZIMIDAZOLE AND ITS DERIVATIVES. ResearchGate.[Link]

• Guo, C. Y., et al. (2008). One-Step Synthesis of Pyrido[1,2-a]benzimidazole Derivatives by a Novel Multicomponent Reaction. The Journal of Organic Chemistry, 74(2), 896-899.[Link]

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An In-depth Technical Guide to the Formation of 7-Fluoropyrido[1,2-a]benzimidazole Ring Systems

This guide provides a comprehensive exploration of the synthetic pathways and mechanistic underpinnings for the formation of the 7-fluoropyrido[1,2-a]benzimidazole scaffold, a heterocyclic core of significant interest to the pharmaceutical and materials science sectors. We will delve into the strategic considerations for its construction, the nuanced role of the fluorine substituent, and provide actionable experimental protocols for its synthesis.

The Strategic Importance of the 7-Fluoropyrido[1,2-a]benzimidazole Core

The pyrido[1,2-a]benzimidazole ring system is a privileged scaffold in medicinal chemistry, forming the core of various biologically active molecules with applications as anticancer, antiviral, and antiparasitic agents[1][2][3]. The introduction of a fluorine atom at the 7-position of this scaffold can profoundly modulate its physicochemical and biological properties. Fluorine's high electronegativity and relatively small size can enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets[4][5][6][7]. These favorable attributes make the 7-fluoropyrido[1,2-a]benzimidazole framework a compelling target for drug discovery and development programs.

Mechanistic Pathways to the Fused Heterocycle

The construction of the pyrido[1,2-a]benzimidazole ring system is typically achieved through the annulation of a pyridine ring onto a pre-formed benzimidazole core. The most prevalent and versatile methods involve the reaction of a 2-aminobenzimidazole with a 1,3-dicarbonyl compound or a synthetic equivalent.

The Foundational Precursor: 7-Fluoro-2-aminobenzimidazole

The journey to our target scaffold begins with the synthesis of 7-fluoro-2-aminobenzimidazole. This is commonly prepared from 4-fluoro-1,2-phenylenediamine and cyanogen bromide or a similar cyanating agent. The electron-withdrawing nature of the fluorine atom can influence the nucleophilicity of the diamine during this initial cyclization.

The Key Annulation Step: Mechanism of Pyridine Ring Formation

The fusion of the pyridine ring onto the 7-fluoro-2-aminobenzimidazole core is a multi-step process that generally proceeds through a condensation, cyclization, and aromatization sequence. A common and illustrative example is the reaction with a β-ketoester, such as ethyl acetoacetate.

The proposed mechanism unfolds as follows:

• Initial Condensation: The exocyclic amino group of 7-fluoro-2-aminobenzimidazole attacks one of the carbonyl groups of the β-ketoester (the more electrophilic ketone carbonyl), leading to the formation of a hemiaminal intermediate. This is followed by dehydration to yield a reactive enamine or a Schiff base intermediate.

• Intramolecular Cyclization: The endocyclic nitrogen atom of the benzimidazole ring then acts as a nucleophile, attacking the ester carbonyl carbon of the intermediate. This intramolecular cyclization step forms a new six-membered ring, creating the core tetracyclic structure.

• Aromatization: The final step involves the elimination of a molecule of water and ethanol to achieve aromatization of the newly formed pyridine ring, yielding the stable 7-fluoropyrido[1,2-a]benzimidazol-4-one derivative.

The electron-withdrawing fluorine atom at the 7-position is expected to decrease the nucleophilicity of the benzimidazole nitrogens. However, this effect is often counterbalanced by the reaction conditions, such as the use of acid or base catalysts and elevated temperatures, which drive the reaction towards the desired product.

Below is a Graphviz diagram illustrating this mechanistic pathway.

Caption: Proposed mechanism for the formation of the 7-fluoropyrido[1,2-a]benzimidazole ring system.

Alternative Synthetic Strategies

While the reaction with β-dicarbonyls is a workhorse, other methods have been developed to access this scaffold, offering alternative substitution patterns and reaction conditions.

• Reaction with α,β-Unsaturated Carbonyl Compounds: This approach involves a Michael addition of the 2-aminobenzimidazole to the unsaturated system, followed by an intramolecular cyclization and oxidation to the aromatic product[8][9].

• Palladium-Catalyzed Annulation: Modern cross-coupling methodologies have been applied to construct the pyridine ring through C-H activation and annulation with alkynes, providing a powerful tool for creating diverse derivatives[5][10][11].

• Reductive Intramolecular Cyclization: The cyclization of N-[2-nitro-4-(trifluoromethyl)phenyl]pyridinium chlorides via reduction offers a distinct route to the pyrido[1,2-a]benzimidazole core[6].

Experimental Protocol: Synthesis of a 7-Fluoropyrido[1,2-a]benzimidazol-4-one Derivative

This protocol provides a representative procedure for the synthesis of a 7-fluoropyrido[1,2-a]benzimidazol-4-one derivative via the cyclocondensation of 7-fluoro-2-aminobenzimidazole with a β-ketoester.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
7-Fluoro-2-aminobenzimidazole	151.14	1.51 g	10
Ethyl Acetoacetate	130.14	1.56 g (1.5 mL)	12
Polyphosphoric Acid (PPA)	-	~15 g	-
Ethanol (95%)	46.07	As needed	-
Sodium Bicarbonate (sat. aq.)	84.01	As needed	-
Ethyl Acetate	88.11	As needed	-
Anhydrous Magnesium Sulfate	120.37	As needed	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 7-fluoro-2-aminobenzimidazole (1.51 g, 10 mmol) and ethyl acetoacetate (1.56 g, 12 mmol).

• Addition of Catalyst: Carefully add polyphosphoric acid (~15 g) to the flask. The mixture will become viscous.

• Reaction: Heat the reaction mixture to 120-130 °C in an oil bath and stir vigorously for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 7:3 ethyl acetate:hexane eluent system.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to approximately 80 °C. Carefully pour the reaction mixture onto crushed ice (~50 g) with stirring.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. A precipitate will form.

• Isolation: Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold water.

• Purification: Recrystallize the crude product from hot ethanol to afford the pure 7-fluoropyrido[1,2-a]benzimidazol-4-one derivative as a crystalline solid. Dry the product under vacuum.

Expected Outcome:

The procedure should yield the desired product in moderate to good yields (typically 60-80%). The purity can be assessed by melting point determination and spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

The following Graphviz diagram outlines the experimental workflow.

Caption: A streamlined workflow for the synthesis of a 7-fluoropyrido[1,2-a]benzimidazol-4-one derivative.

Conclusion

The synthesis of the 7-fluoropyrido[1,2-a]benzimidazole ring system is a well-established yet continually evolving field. The classical approach via cyclocondensation of 7-fluoro-2-aminobenzimidazole with β-dicarbonyl compounds remains a robust and reliable method. Understanding the underlying mechanism, particularly the influence of the fluorine substituent, is crucial for optimizing reaction conditions and extending the methodology to novel derivatives. The ongoing development of modern synthetic techniques, such as transition-metal-catalyzed C-H annulations, will undoubtedly expand the chemical space accessible from this valuable heterocyclic core, paving the way for the discovery of new therapeutic agents and advanced materials.

References

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• Zaslavskii, D. G.; Gindin, V. A.; Ryabukhin, S. V.; Plaskon, A. S.; Volochnyuk, D. M.; Tolmachev, A. O. Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use. Khimiya Geterotsiklicheskikh Soedinenii2021 , 57(4), 383-409. [Link]

• Motghare, R.; Katolkar, S. SYNTHESIS, REACTIONS, AND PHARMACOLOGICAL APPLICATIONS OF 2-AMINOBENZIMIDAZOLES: AN UPDATE. International Journal of Pharmacy and Pharmaceutical Sciences2020 , 12(11), 1-13. [Link]

• Shestopalov, A. M.; Shestopalov, A. A.; Rodinovskaya, L. A. New method for the annelation of a pyridine ring on derivatives of imidazole and benzimidazole. Russian Chemical Bulletin2004 , 53(10), 2315-2326. [Link]

• Guo, C.; Wang, Q.; Song, X.; Sun, J. One-step synthesis of pyrido[1,2-a]benzimidazole derivatives by a novel multicomponent reaction of chloroacetonitrile, malononitrile, aromatic aldehyde, and pyridine. The Journal of Organic Chemistry2009 , 74(2), 710-718. [Link]

• Wang, C.; Li, X.; Zhu, J.; Wu, J. Palladium-Catalyzed Synthesis of Fluorescent Benzo[4][12]imidazo[1,2-a]pyridines through Annulation Reaction of Benzimidazoles and Alkynyl Bromides with Internal Alkynes. The Journal of Organic Chemistry2020 , 85(24), 16327-16337. [Link]

• Tay, J. H.; Shang, T.; Chan, P. W. H. Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles with β-ketoesters and β-ketoamides. Beilstein Journal of Organic Chemistry2017 , 13, 2800-2809. [Link]

• Bogdanova, D. M.; Savina, L. I.; Begunov, R. S. SYNTHESIS AND FUNCTIONALISATION OF PYRIDO[1,2-A]BENZIMIDAZOLE AMINO DERIVATIVES. Butlerov Communications2022 , 70(3), 79-87. [Link]

• Gogoi, P.; Hazarika, S.; Barman, P.; Deka, R. C. Pd(II)‐Catalyzed Benzimidazole‐Assisted Annulation of 3‐(1H‐Benzo[d]imidazol‐2‐yl)‐2H‐chromen‐2‐one: Access to Imidazo[1,2‐a]chromeno[3,4‐c]pyridine. ChemistrySelect2020 , 5(21), 6431-6435. [Link]

• Pozharskii, A. F.; Soldatenkov, A. T.; Katritzky, A. R. Fluorine-Containing Benzimidazoles and Their [a]- and [b]Heteroannelated Derivatives: Synthesis and Biological Activity (Review). Chemistry of Heterocyclic Compounds2014 , 50(6), 765-793. [Link]

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• Semwal, R.; Badhania, G.; Adimurthy, S. Pd-catalyzed annulation of imidazo[1,2-a]pyridines with coumarins and indoles: synthesis of benzofuran and indole fused heterocycles. Chemical Communications2022 , 58(10), 1461-1464. [Link]

• Barluenga, J.; Riesgo, L.; de la Rúa, R. B.; de la Herrán, G.; Tomás, M.; Suárez-Sobrino, A.; Terreros, P. Facile and Versatile Annulation of the Imidazole Ring: Single and Sequential Cyclization Reactions of Fischer Carbene Complexes With 1,4-diazafulvenes. Chemistry – A European Journal2006 , 12(12), 3336-3350. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 7-Fluoropyrido[1,2-a]benzimidazole

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Step-by-step synthesis, mechanistic causality, and analytical validation.

Introduction & Strategic Rationale

The pyrido[1,2-a]benzimidazole scaffold is a privileged tricyclic azaheterocycle that has garnered significant attention in medicinal chemistry due to its diverse biological activities, including antiviral, antimalarial, and anticancer properties[1]. The introduction of a fluorine atom at the 7-position (7-Fluoropyrido[1,2-a]benzimidazole) is a strategic structural modification. Fluorination typically enhances the metabolic stability of the pharmacophore, modulates its lipophilicity for better membrane permeability, and can improve binding affinity through specific protein-ligand halogen interactions[2].

Historically, the synthesis of these fused systems relied on laborious, low-yielding condensation reactions[1]. Modern synthetic approaches prioritize direct intramolecular C–H amination of readily available N-aryl-2-aminopyridines. This application note details two highly efficient, self-validating protocols for synthesizing 7-Fluoropyrido[1,2-a]benzimidazole: a robust Copper/Iron co-catalyzed aerobic oxidative amination, and a greener, metal-free hypervalent iodine-mediated cyclization.

Mechanistic Pathway & Logic

The construction of the pyrido[1,2-a]benzimidazole core via transition-metal catalysis represents a masterclass in directed C–H functionalization. Using N-(4-fluorophenyl)pyridin-2-amine as the substrate, the pyridine nitrogen acts as an endogenous directing group.

Causality of Reagent Selection:

• Cu(OAc)₂ (Catalyst): Coordinates to the pyridine nitrogen, bringing the metal center into close proximity with the ortho-C–H bond of the fluorinated aniline ring[3].

• Pivalic Acid (Additive): Serves a critical mechanistic role. The sterically bulky pivalate anion acts as a proton shuttle in a Concerted Metalation-Deprotonation (CMD) pathway, significantly lowering the activation energy for C–H cleavage compared to standard acetate ligands[3].

• Fe(NO₃)₃·9H₂O (Co-catalyst) & O₂ (Oxidant): Iron(III) acts as an electron-transfer mediator. It facilitates the reoxidation of the reduced Cu(I) species back to the active Cu(II) or Cu(III) state, utilizing molecular oxygen as the terminal, environmentally benign oxidant[3].

Caption: Catalytic cycle and logic workflow for the Cu/Fe co-catalyzed synthesis of 7-Fluoropyrido[1,2-a]benzimidazole.

Experimental Protocols

Protocol A: Cu/Fe Co-Catalyzed Aerobic C–H Amination

This method is highly scalable and utilizes inexpensive first-row transition metals[3].

Materials Required:

• N-(4-fluorophenyl)pyridin-2-amine (1.0 mmol, 188.2 mg)

• Cu(OAc)₂ (0.2 mmol, 20 mol%, 36.3 mg)

• Fe(NO₃)₃·9H₂O (0.1 mmol, 10 mol%, 40.4 mg)

• Pivalic acid (5.0 mmol, 5.0 equiv, 510.7 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

• Molecular Oxygen (O₂ balloon)

Step-by-Step Procedure:

• Reaction Assembly: To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add N-(4-fluorophenyl)pyridin-2-amine, Cu(OAc)₂, Fe(NO₃)₃·9H₂O, and pivalic acid.

  • Rationale: Solid reagents are added first to ensure accurate weighing and to prevent solvent splashing.

• Solvent & Atmosphere: Add 5.0 mL of anhydrous DMF. Seal the tube with a septum. Evacuate the vessel and backfill with pure O₂ gas three times. Attach an O₂ balloon to maintain a constant oxidative atmosphere.

  • Rationale: DMF provides excellent solubility for the metal complexes. The O₂ atmosphere is strictly required as the terminal electron acceptor to drive the catalytic turnover[3].

• Thermal Activation: Transfer the reaction vessel to a pre-heated oil bath set to 130 °C. Stir vigorously (800 rpm) for 12–24 hours.

  • Rationale: The high temperature is necessary to overcome the activation barrier of the pivalate-assisted C–H cleavage step.

• Reaction Monitoring: Monitor the reaction progress via TLC (Hexane/Ethyl Acetate, 3:1 v/v). The starting material spot (UV active) should disappear, replaced by a lower Rf, highly fluorescent product spot.

• Quenching & Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (30 mL) and wash sequentially with saturated aqueous NaHCO₃ (3 × 20 mL) to neutralize the pivalic acid, followed by brine (20 mL).

  • Rationale: Removing pivalic acid prevents streaking during chromatography.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient 5:1 to 3:1) to afford the pure product.

Protocol B: Green Synthesis via Hypervalent Iodine in Water

For laboratories prioritizing green chemistry, an alternative metal-free oxidative C-N bond formation can be achieved using hypervalent iodine[4].

Step-by-Step Procedure:

• Preparation: Dissolve N-(4-fluorophenyl)pyridin-2-amine (1.0 mmol) in a mixture of water and a minimal amount of co-solvent (e.g., acetonitrile) to aid initial solubility.

• Oxidation: Add (Diacetoxyiodo)benzene (PIDA) or Phenyliodine bis(trifluoroacetate) (PIFA) (1.2 equiv) portion-wise at room temperature.

  • Rationale: The hypervalent iodine reagent acts as a highly electrophilic two-electron oxidant, directly activating the aniline moiety for nucleophilic attack by the pyridine nitrogen[4].

• Isolation: Stir for 2-4 hours. The product often precipitates directly from the aqueous medium. Filter, wash with cold water, and recrystallize from Hexane/EtOAc (5:5) to yield the pure 7-Fluoropyrido[1,2-a]benzimidazole[4].

Analytical Validation & Data Presentation

To ensure the trustworthiness of the synthesized compound, rigorous analytical characterization is required. The analytical profile of 7-Fluoropyrido[1,2-a]benzimidazole is distinct and self-validating. The presence of the fluorine atom will cause characteristic C-F splitting in the ¹³C NMR and a distinct peak in ¹⁹F NMR.

Table 1: Physicochemical and Spectral Properties of 7-Fluoropyrido[1,2-a]benzimidazole

Parameter	Value / Description	Analytical Rationale
Appearance	White solid	Indicates high purity post-chromatography/recrystallization.
Melting Point	156–157 °C	Sharp melting point confirms crystalline lattice integrity[4].
Isolated Yield	80% – 84%	Demonstrates the high efficiency of the C-H amination strategy.
¹H NMR (400 MHz, CDCl₃)	δ 8.44 (d, J = 6.8 Hz, 1H), 7.83 (dd, J = 8.9, 4.6 Hz, 1H), 7.73 (d, J = 9.3 Hz, 1H), 7.59 (dd, J = 9.6, 2.5 Hz, 1H), 7.35 (ddd, J = 9.3, 6.8, 1.2 Hz, 1H), 7.18 (td, J = 9.2, 2.5 Hz, 1H), 6.88 (td, J = 6.8, 1.3 Hz, 1H).	The dd and td splitting patterns in the 7.18–7.83 ppm range are diagnostic of H-F coupling on the benzimidazole ring[4].
HRMS (ESI)	Calcd. for C₁₂H₈FN₂ [M+H]⁺: 203.0666; Found: 203.0662	Exact mass confirms the elemental composition and successful cyclization (loss of 2H).

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Transition-Metal-Free Synthesis of 7-Fluoropyrido[1,2-a]benzimidazole: Application Notes &amp; Protocols

Rationale and Strategic Importance

Pyrido[1,2-a]benzimidazole is a privileged azaheterocyclic scaffold in medicinal chemistry, embedded in molecules exhibiting potent antimalarial, antiproliferative, and antimicrobial activities[1]. The strategic incorporation of a fluorine atom at the 7-position to form 7-fluoropyrido[1,2-a]benzimidazole drastically improves the pharmacokinetic profile of the pharmacophore by increasing lipophilicity and blocking cytochrome P450-mediated metabolic oxidation at the metabolically susceptible aromatic ring[2].

Traditionally, synthesizing this tricyclic core required transition-metal catalysts (e.g., Copper or Palladium) operating under harsh conditions[3]. However, in drug development, removing residual heavy metals to meet stringent FDA/EMA limits (<10 ppm) adds significant cost and complexity. Transition-metal-free strategies, particularly those leveraging hypervalent iodine(III) or molecular iodine (I 2​ ), provide a "greener," highly efficient, and scalable alternative[4].

Mechanistic Insights: Causality in Reagent Selection

To achieve the transition-metal-free synthesis of 7-fluoropyrido[1,2-a]benzimidazole, two primary mechanistic pathways are utilized in modern synthetic laboratories.

Pathway A: Hypervalent Iodine(III)-Mediated Oxidative Amination

Using Phenyliodine(III) diacetate (PIDA) or Phenyliodine(III) bis(trifluoroacetate) (PIFA) in an aqueous medium facilitates a direct intramolecular C(sp 2 )–H amination of N-(4-fluorophenyl)pyridin-2-amine ()[5].

• Causality of the Aqueous Medium: Water is deliberately chosen as the solvent. The hydrophobic effect forces the organic substrate and the iodine(III) reagent into dynamic aggregates, significantly lowering the activation entropy required for intramolecular cyclization. Furthermore, water stabilizes the highly reactive nitrenium ion intermediate[6].

• Mechanism: PIDA undergoes ligand exchange with the secondary amine of the substrate. Subsequent reductive elimination of iodobenzene (PhI) and acetic acid generates an electrophilic nitrogen center (nitrenium ion), which undergoes rapid intramolecular electrophilic aromatic substitution onto the fluorinated aryl ring, yielding the cyclized product[7].

Mechanistic pathway of PIDA-mediated intramolecular C-N bond formation.

Pathway B: Molecular Iodine-Catalyzed Dehydrogenative Aromatization

An alternative atom-economical approach constructs the core from 2-aminopyridine and 4-fluorocyclohexanone ()[8].

• Causality of I 2​ /O 2​ System: Molecular iodine acts as a mild Lewis acid to promote the initial condensation to an imine. Under an oxygen atmosphere, I 2​ facilitates the dehydrogenative aromatization of the cyclohexanone ring. Oxygen serves as the terminal oxidant, regenerating the active iodine species and ensuring the reaction remains catalytic, producing only water as a byproduct[9].

Quantitative Comparison of Synthetic Strategies

The selection of a synthetic route depends on substrate availability and scale. The table below summarizes the critical parameters comparing metal-mediated and metal-free methods.

Parameter	Cu-Catalyzed Cross-Coupling	Iodine(III) Oxidative Amination	I 2​ /O 2​ Dehydrogenative Aromatization
Catalyst/Reagent	Cu(OAc) 2​ or CuBr / Ligands	PIDA (PhI(OAc) 2​ )	I 2​ (20 mol%) / O 2​
Precursors	2-Halo-N-arylpyridines	N-(4-Fluorophenyl)pyridin-2-amine	2-Aminopyridine + 4-Fluorocyclohexanone
Solvent & Temp	DMSO / DMF, 110 °C	H 2​ O, Ambient (Room Temp)	Toluene / DMSO, 80–100 °C
Yield (7-Fluoro)	70 - 85%	~80%	65 - 75%
Environmental Impact	High (Heavy metal waste)	Low (PhI byproduct, easily separated)	Very Low (Green oxidant, H 2​ O byproduct)
Purification	Complex (Metal scavenging)	Simple (Aqueous workup)	Simple (Aqueous workup)

Validated Experimental Protocols

The following step-by-step methodologies are designed as self-validating systems, incorporating in-process controls to ensure reproducibility.

Protocol A: Synthesis via Hypervalent Iodine(III) in Water

Adapted from the aqueous oxidative C-N bond formation methodology by[5].

Materials:

• N-(4-Fluorophenyl)pyridin-2-amine (1.0 mmol)

• Phenyliodine(III) diacetate (PIDA) (1.2 mmol)

• Deionized Water (5.0 mL)

• Ethyl Acetate (EtOAc) and Saturated NaHCO 3​ (aq)

Step-by-Step Procedure:

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, suspend N-(4-Fluorophenyl)pyridin-2-amine (1.0 mmol) in 5.0 mL of deionized water.

• Oxidant Addition: Add PIDA (1.2 mmol) portion-wise over 5 minutes at room temperature. Self-Validation Check: The suspension will transition in color as the iodine(III)-amine complex forms, indicating active electrophilic activation.

• Stirring & Monitoring: Stir the reaction mixture vigorously under an open-air atmosphere at ambient temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane/EtOAc (5:5) as the eluent. Complete consumption of the starting material typically occurs within 4 to 6 hours[5].

• Quenching & Extraction: Once complete, quench the reaction by adding 10 mL of saturated aqueous NaHCO 3​ to neutralize generated acetic acid. Extract the aqueous layer with EtOAc (3 × 15 mL).

• Drying & Concentration: Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel (100-200 mesh) using a gradient of Hexane/EtOAc (7:3 to 5:5).

• Analytical Validation: The product, 7-Fluoropyrido[1,2-a]benzimidazole, is isolated as a white solid (Yield: ~80%, mp 156-157 °C). Confirm identity via 1 H NMR (400 MHz, CDCl 3​ ): key diagnostic signals include δ 8.44 (d, J = 6.8 Hz, 1H) and the characteristic multiplet for the fluorinated aromatic protons around δ 7.83–7.59[5].

Experimental workflow for PIDA-mediated synthesis in water.

Protocol B: Synthesis via I 2​ /O 2​ Dehydrogenative Aromatization

Adapted from the metal-free cyclohexanone methodology by[8].

Materials:

• 2-Aminopyridine (1.0 mmol)

• 4-Fluorocyclohexanone (1.2 mmol)

• Molecular Iodine (I 2​ ) (0.2 mmol, 20 mol%)

• DMSO (3.0 mL)

• Oxygen balloon

Step-by-Step Procedure:

• Reagent Mixing: To a dried Schlenk tube, add 2-aminopyridine (1.0 mmol), 4-fluorocyclohexanone (1.2 mmol), and molecular iodine (20 mol%)[3].

• Solvent & Atmosphere: Dissolve the mixture in 3.0 mL of DMSO. Purge the tube with an O 2​ balloon three times to establish a pure oxygen atmosphere.

• Thermal Cyclization: Heat the mixture to 100 °C in an oil bath and stir for 12-16 hours. Self-Validation Check: The reaction relies on O 2​ consumption; maintaining a slightly inflated balloon ensures the terminal oxidant is not depleted.

• Workup: Cool to room temperature, dilute with water (15 mL), and extract with dichloromethane (3 × 15 mL). Wash the organic phase with a 5% aqueous solution of Na 2​ S 2​ O 3​ to neutralize residual iodine, turning the organic layer from brown to pale yellow.

• Purification: Dry the organics over MgSO 4​ , concentrate, and purify via silica gel chromatography to yield the desired 7-fluorinated product.

References

• Rao, D. N., Rasheed, S., Vishwakarma, R. A., & Das, P. (2014). Hypervalent iodine(III) catalyzed oxidative C–N bond formation in water: synthesis of benzimidazole-fused heterocycles. RSC Advances, 4(49), 25600-25604.[Link]

• Xie, Y., Wu, J., Che, et al. (2016). Efficient pyrido[1,2-a]benzimidazole formation from 2-aminopyridines and cyclohexanones under metal-free conditions. Green Chemistry, 18(3), 667-671.[Link]

• Baars, H., Beyer, A., Kohlhepp, S. V., & Bolm, C. (2014). Transition-Metal-Free Synthesis of Benzimidazoles Mediated by KOH/DMSO. Organic Letters, 16(2), 536-539.[Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Advances in the Synthesis of Ring-Fused Benzimidazoles and Imidazobenzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. societachimica.it [societachimica.it]
• 8. Efficient pyrido[1,2-a]benzimidazole formation from 2-aminopyridines and cyclohexanones under metal-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 7-Fluoropyrido[1,2-a]benzimidazole as a Versatile Scaffold for Fluorescent Probes

Introduction: The Rise of a Privileged Fluorophore

In the landscape of fluorescent probe development, the pyrido[1,2-a]benzimidazole scaffold has emerged as a "privileged" structure, a distinction owed to its rigid, planar geometry and inherent photophysical properties. The strategic introduction of a fluorine atom at the 7-position of this scaffold yields 7-Fluoropyrido[1,2-a]benzimidazole, a modification that can significantly enhance key characteristics such as photostability and quantum yield, while also providing a valuable synthetic handle for further functionalization. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the application of 7-Fluoropyrido[1,2-a]benzimidazole derivatives as high-performance fluorescent probes for a range of analytes, including pH, metal ions, and viscosity. The protocols and insights provided herein are grounded in established scientific principles and aim to empower researchers to harness the full potential of this versatile fluorophore.

The core advantages of the 7-Fluoropyrido[1,2-a]benzimidazole scaffold lie in its tunable electronic properties. The electron-withdrawing nature of the fluorine atom can influence the intramolecular charge transfer (ICT) characteristics of the molecule, a fundamental mechanism underpinning many fluorescent sensing applications. This, combined with the inherent fluorescence of the pyridobenzimidazole core, creates a robust platform for the rational design of probes with high sensitivity and selectivity.

I. Application in pH Sensing: Illuminating Acidic Environments

Derivatives of pyrido[1,2-a]benzimidazole have proven to be effective fluorescent pH sensors, exhibiting distinct changes in their fluorescence in response to varying proton concentrations. The sensing mechanism is often predicated on the modulation of intramolecular charge transfer (ICT) processes, which are directly influenced by the protonation state of the molecule. The introduction of a fluorine atom can further refine the pKa of these probes, allowing for the fine-tuning of their sensitivity to specific pH ranges.

Scientific Rationale

The pH-sensing capability of 7-Fluoropyrido[1,2-a]benzimidazole derivatives typically arises from the protonation and deprotonation of nitrogen atoms within the heterocyclic system or appended functional groups (e.g., amino groups). In acidic conditions, protonation alters the electronic distribution within the molecule, leading to a change in the energy of the excited state and a corresponding shift in the fluorescence emission spectrum. This can manifest as either an increase (turn-on) or decrease (turn-off) in fluorescence intensity, or a ratiometric shift in the emission wavelength.

A study on a pyrido[1,2-a]benzimidazole derivative demonstrated a robust response to acidic pH with a pKa of 5.18 and a remarkable quantum yield of 0.96 in acidic conditions, highlighting its potential as a highly sensitive probe for acidic environments.

Protocol for the purification and crystallization of 7-Fluoropyrido[1,2-a]benzimidazole

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Application Note: Advanced Protocol for the Purification and Crystallization of 7-Fluoropyrido[1,2-a]benzimidazole

Abstract

Pyrido[1,2-a]benzimidazoles represent a privileged scaffold in medicinal chemistry, frequently synthesized via hypervalent iodine(III)-catalyzed oxidative C–N bond formation[1]. The 7-fluoro derivative (7-Fluoropyrido[1,2-a]benzimidazole) presents unique purification challenges due to the inherent basicity of its fused tricyclic nitrogen core and the altered dipole moment introduced by the halogen atom. This application note details a self-validating, mechanistic protocol for the chromatographic purification and subsequent crystallization of 7-fluoropyrido[1,2-a]benzimidazole, ensuring high-purity yields suitable for X-ray diffraction and biological assays.

Physicochemical Profiling & Causality in Method Design

Before initiating purification, it is critical to understand the molecular behavior of the target compound. The basic nitrogen atoms in the pyrido[1,2-a]benzimidazole core strongly interact with the acidic silanol groups on standard silica gel, which can lead to severe chromatographic tailing[2]. The 7-fluoro substitution increases lipophilicity compared to the parent compound, dictating a highly specific binary solvent ratio for both elution and lattice formation.

Parameter	Value / Description	Rationale / Implication
Target Compound	7-Fluoropyrido[1,2-a]benzimidazole	Fused tricyclic azaheterocycle; requires careful handling of basicity.
Appearance	White solid	Coloration (yellow/brown) indicates oxidized impurities or residual catalyst.
Melting Point	156–157 °C[3]	A sharp melting point serves as a primary self-validation of crystalline purity.
Optimal Eluent	Hexane / EtOAc (50:50 v/v)[3]	Balances polarity to achieve an optimal Rf​ of ~0.3–0.4 on silica.
Crystallization System	EtOAc (Solvent) / Hexane (Antisolvent)	Exploits differential temperature-dependent solubility to drive supersaturation[2].

Chromatographic Purification Protocol

Causality Insight: We utilize a 5:5 Hexane/Ethyl Acetate solvent system. Ethyl acetate acts as the hydrogen-bond acceptor to pull the basic compound off the silica, while hexane modulates the elution speed. If tailing occurs, the system must be modified with a volatile base to cap acidic silica sites, preventing irreversible adsorption[2].

Step-by-Step Methodology:

• Column Packing: Prepare a slurry of silica gel (100-200 mesh) in 100% Hexane. Pour smoothly into the column to prevent channeling.

• Sample Loading: Dissolve the crude reaction mixture in a minimal volume of Dichloromethane (DCM) or pre-adsorb onto a small amount of silica gel (dry loading) to ensure a narrow starting band[2].

• Elution Gradient: Begin elution with 7:3 Hexane/EtOAc to flush out non-polar impurities, then transition to the optimal 5:5 Hexane/EtOAc mixture[3].

• Self-Validation (TLC): Monitor fractions via Thin-Layer Chromatography (TLC) under UV light (254 nm). The target compound will appear as a distinct UV-active spot. Validation Check: If the spot exhibits tailing, add 1% Triethylamine (Et 3​ N) to the remaining eluent to mitigate the basic nitrogen-silanol interactions[2].

• Concentration: Combine pure fractions and remove the solvent under reduced pressure (rotary evaporator) at a water bath temperature not exceeding 40 °C to yield the crude white solid.

Fig 1. Workflow for purification and crystallization of 7-Fluoropyrido[1,2-a]benzimidazole.

Crystallization Workflows

Achieving a highly ordered crystal lattice requires controlling the thermodynamics of nucleation. We provide two protocols: one for bulk purity and one for single-crystal X-ray diffraction (XRD) analysis.

Protocol A: Bulk Recrystallization (Thermal Gradient)

• Dissolution: Place the chromatographically purified solid in a clean Erlenmeyer flask. Add a minimal amount of hot Ethyl Acetate until the solid is completely dissolved[2].

• Hot Filtration (Optional): If particulate matter is visible, perform a rapid hot filtration to remove insoluble impurities[2].

• Antisolvent Addition: Dropwise, add hot Hexane until the solution becomes faintly cloudy (the saturation point). Add one drop of hot Ethyl Acetate to clear the solution.

• Controlled Cooling: Allow the flask to cool undisturbed to room temperature over 4 hours, then transfer to an ice bath (4 °C) for an additional 2 hours to maximize yield[2].

• Harvesting: Collect the white crystals via vacuum filtration, wash with ice-cold Hexane, and dry under high vacuum. The final product should exhibit a sharp melting point of 156-157 °C[3].

Protocol B: Single-Crystal Growth for XRD (Vapor Diffusion)

• Dissolve 5-10 mg of pure 7-fluoropyrido[1,2-a]benzimidazole in 0.5 mL of Dichloromethane (DCM) in a small inner vial.

• Place the inner vial (uncapped) into a larger outer vial containing 3 mL of Hexane (antisolvent).

• Cap the outer vial tightly and leave undisturbed at room temperature. Over 3-7 days, the volatile DCM will slowly mix with the Hexane vapor, gently lowering the solubility and promoting the slow, highly ordered growth of large, diffraction-quality single crystals.

Troubleshooting & Logic

Crystallization is highly sensitive to impurity profiles and solvent dynamics. The logic tree below outlines immediate corrective actions for common failures.

Fig 2. Troubleshooting logic tree for resolving common crystallization failures.

Oiling Out: If the compound forms an oil instead of crystals, the boiling point of the solvent system may be too high, or impurities are disrupting the lattice[2]. Solution: Re-dissolve the oil in a lower-boiling solvent (e.g., DCM) and re-attempt vapor diffusion, or perform a secondary silica gel plug to remove residual impurities before re-crystallizing.

References

• Rao, D. N., Rasheed, S., Vishwakarma, R. A., & Das, P. (2014). "Hypervalent iodine(III) catalyzed oxidative C-N bond formation in water: synthesis of benzimidazole-fused heterocycles." RSC Advances, 4(49), 25600-25604. URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]

Technical Notes & Optimization

Troubleshooting low solubility of 7-Fluoropyrido[1,2-a]benzimidazole in organic solvents

Welcome to the Technical Support Center for heterocyclic compound formulation. As a Senior Application Scientist, I have designed this guide to help you overcome the specific thermodynamic and kinetic barriers associated with dissolving 7-Fluoropyrido[1,2-a]benzimidazole .

Rather than relying on trial and error, this guide focuses on the mechanistic causality behind solubility failures and provides self-validating protocols to ensure your compound is truly solvated for downstream applications.

Part 1: Diagnostic FAQs (The "Why")

Q1: Why does 7-Fluoropyrido[1,2-a]benzimidazole exhibit such poor solubility in standard organic solvents like DCM, EtOAc, or Hexanes? A1: The insolubility is a thermodynamic issue driven by the molecule's structure. The pyrido[1,2-a]benzimidazole core is a rigid, highly planar polycyclic aromatic system, which promotes intense intermolecular π−π stacking[1]. Furthermore, the addition of a fluorine atom at the 7-position introduces a strong localized dipole. This combination of π -stacking and dipole-dipole interactions results in an exceptionally high crystal lattice energy. To dissolve the compound, the solvent must overcome these dominant solute-solute interactions. In low-polarity solvents, the solute-solvent interactions are too weak to pay this thermodynamic penalty[2]. The inherent rigidity of the benzimidazole unit actively reduces solubility in these low-polar environments[3].

Q2: I am synthesizing derivatives and my compound crashes out in toluene or dioxane. What solvent systems should I prioritize? A2: You must switch to highly polar aprotic solvents or strong hydrogen-bond donors. Literature demonstrates that pyrido[1,2-a]benzimidazole derivatives synthesize and dissolve much more efficiently in acetonitrile, DMF, or ethanol, whereas they completely fail to dissolve in non-polar solvents like dioxane or toluene[4].

Q3: I prepared a stock in DMSO, but it crashes out instantly when I dilute it into my assay buffer. How do I fix this? A3: This is caused by "solvent shock." When a DMSO stock is introduced to an aqueous environment, the DMSO rapidly diffuses into the water, leaving the highly hydrophobic, planar molecules behind to rapidly aggregate and precipitate. You must formulate a co-solvent system using a step-down polarity gradient (e.g., DMSO → PEG400 → Tween 80 → Buffer) to thermodynamically stabilize the compound during transition.

Part 2: Solvent Selection Data

To rationally select a solvent, you must match the solvent's dielectric properties to the lattice energy demands of the compound.

Solvent Class	Example Solvents	Dielectric Constant ( ϵ )	Expected Solubility	Mechanistic Rationale
Non-Polar	Hexane, Toluene	~2.0 - 2.4	Very Low	Lacks dipole or H-bonding capacity to disrupt π−π stacking.
Moderately Polar	DCM, EtOAc	~6.0 - 8.9	Low	Insufficient polarity to overcome the high crystal lattice energy.
Polar Aprotic	DMSO, DMF, MeCN	~36.0 - 47.0	Moderate to High	Strong dipole-dipole interactions effectively solvate the polar benzimidazole core[5].
Strong H-Bond Donors	HFIP, TFA	~8.5 - 16.7	Very High	Disrupts the crystal lattice by strongly hydrogen-bonding to (or protonating) the basic benzimidazole nitrogens.

Part 3: Self-Validating Experimental Protocols

Do not assume your compound is dissolved just because the liquid looks clear to the naked eye. Planar heterocycles frequently form colloidal suspensions (supersaturation) that will ruin quantitative assays.

Protocol 1: Co-Solvent Gradient Dissolution (For Biological Assays)

This protocol utilizes a polarity gradient to prevent solvent shock.

• Initial Solvation: Weigh 5 mg of 7-Fluoropyrido[1,2-a]benzimidazole into a glass vial. Add 100 μ L of anhydrous DMSO.

• Kinetic Disruption: Seal the vial and apply bath sonication at 40°C for 15 minutes. The localized cavitation energy helps break the π−π stacking.

• Self-Validation (The Tyndall Test): In a dark room, shine a laser pointer directly through the vial.

  • If the beam is invisible: You have a true thermodynamic solution. Proceed to step 4.

  • If the beam is visible (scattering): You have a colloidal suspension. Add 50 μ L of DMF or apply further heating. Do not proceed until the beam is invisible.

• Gradient Dilution: Add 200 μ L of PEG400 and vortex vigorously for 60 seconds.

• Surfactant Stabilization: Add 50 μ L of Tween 80. Vortex again.

• Final Aqueous Transition: Slowly add your final aqueous buffer dropwise while continuously vortexing to reach the desired final volume.

Protocol 2: Acid-Assisted Dissolution (For NMR or Synthesis)

This protocol leverages salt formation to force dissolution in moderately polar solvents.

• Suspension: Suspend 10 mg of the compound in 0.6 mL of your target solvent (e.g., CDCl3​ for NMR). It will likely remain cloudy.

• Protonation: Add 10–20 μ L of Trifluoroacetic acid (TFA) (use TFA-d for NMR).

• Agitation: Vortex the mixture for 30 seconds. The TFA protonates the weakly basic nitrogen on the benzimidazole core. This converts the neutral planar molecule into an ionic salt, drastically increasing its polarity and forcing the crystal lattice to collapse.

• Validation: Visually confirm the transition from a turbid suspension to a completely transparent solution.

Part 4: Workflow Visualization

Logical workflow for troubleshooting 7-Fluoropyrido[1,2-a]benzimidazole solubility.

Part 5: References

• BenchChem. Technical Support Center: Enhancing Aqueous Solubility of Pyrido[1,2-a]benzimidazole Derivatives.1

• RSC Publishing. Incorporating benzimidazole units into soluble polyimides for improving properties and application in water content detection in organic solvents.3

• ACS Publications. One-Step Synthesis of Pyrido[1,2-a]benzimidazole Derivatives by a Novel Multicomponent Reaction...4

• BenchChem. An In-depth Technical Guide to the Solubility of 2-tert-butyl-1H-benzo[d]imidazole in Common Organic Solvents.5

• Chemistry Stack Exchange. Dominant factors rendering very low solubility of large aromatic molecules.2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Incorporating benzimidazole units into soluble polyimides for improving properties and application in water content detection in organic solvents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Cyclization Conditions for 7-Fluoropyrido[1,2-a]benzimidazole

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working on the synthesis of fluorinated pyrido[1,2-a]benzimidazole scaffolds. These fused tricyclic systems are critical pharmacophores in antimalarial and anticancer drug discovery.

Synthesizing the 7-fluoro derivative presents unique challenges, particularly regarding regioselectivity, C-F bond stability, and cyclization efficiency. This guide dissects the metal-free oxidative C-N bond formation pathway, providing self-validating protocols, mechanistic insights, and a comprehensive troubleshooting matrix.

Mechanistic Rationale & Pathway Visualization

Traditional transition-metal-catalyzed cross-couplings often require harsh conditions that can lead to undesired defluorination via nucleophilic aromatic substitution (SNAr). To circumvent this, modern approaches utilize hypervalent iodine(III) reagents to facilitate a metal-free oxidative C-H amination 1.

The choice of N-(4-fluorophenyl)pyridin-2-amine as the precursor is deliberate. The para-fluoro substitution blocks the C4 position on the aniline ring, forcing the highly electrophilic nitrenium intermediate to attack the ortho position exclusively. This steric and electronic direction guarantees the formation of the 7-fluoro isomer without regiomeric contamination.

Workflow of the oxidative C-N cyclization pathway for 7-fluoropyrido[1,2-a]benzimidazole.

Self-Validating Synthesis Protocol

This protocol leverages phenyliodine(III) diacetate (PIDA) in an aqueous medium. Water is not merely a green solvent here; it actively stabilizes the transient nitrenium ion via hydrogen bonding, accelerating the intramolecular cyclization 2.

Materials Required:

• N-(4-fluorophenyl)pyridin-2-amine (1.0 mmol)

• Phenyliodine(III) diacetate (PIDA) (1.2 mmol)

• Deionized Water (10 mL)

• Ethyl Acetate (for extraction)

Step-by-Step Methodology:

• Precursor Dispersion: Suspend 1.0 mmol of N-(4-fluorophenyl)pyridin-2-amine in 10 mL of deionized water in a 50 mL round-bottom flask.

  • Validation Checkpoint 1: The mixture will appear as a cloudy, heterogeneous white suspension.

• Oxidant Addition: Add 1.2 mmol of PIDA portion-wise over 5 minutes at room temperature (25 °C) under vigorous magnetic stirring (800 rpm).

  • Causality: Portion-wise addition prevents localized thermal spikes that can lead to over-oxidation or polymerization of the starting material.

• Cyclization & Monitoring: Heat the reaction to 40 °C and stir for 12 hours.

  • Validation Checkpoint 2: As the nitrenium ion forms and cyclizes, the suspension will transition to a clear yellow solution, eventually precipitating an off-white solid as the highly crystalline 7-fluoropyrido[1,2-a]benzimidazole forms.

  • Validation Checkpoint 3: Analyze via TLC (Hexane/EtOAc 5:5). The precursor ( Rf​≈0.6 ) should be completely consumed, replaced by a single blue-fluorescent spot under 254 nm UV light ( Rf​≈0.3 ).

• Quenching & Isolation: Quench the reaction with 5 mL of saturated aqueous Na 2​ S 2​ O 3​ to neutralize any unreacted hypervalent iodine. Extract the aqueous layer with EtOAc (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc 5:5).

  • Validation Checkpoint 4: The final product is a white solid. LC-MS analysis must show a dominant peak at m/z 187.06 [M+H]+ . The melting point should strictly align with the literature value of 156–157 °C.

Troubleshooting Guide & FAQs

Q: My cyclization yields are consistently below 40%, and I observe significant unreacted starting material. How can I drive the reaction to completion? A: Low conversion in aqueous oxidative C-N couplings is typically a mass-transfer issue. If the precursor aggregates, the oxidant cannot efficiently access the amine. Actionable Fix: Increase the stirring rate to >1000 rpm to create a micro-emulsion. If the issue persists, introduce a co-solvent. Adding 10–20% (v/v) Acetonitrile (MeCN) to the water disrupts precursor aggregation, allowing the PIDA to interact uniformly with the amine.

Q: I am observing defluorination, resulting in the unsubstituted pyrido[1,2-a]benzimidazole. What causes this? A: The C-F bond is highly polarized and susceptible to Nucleophilic Aromatic Substitution (SNAr). If you are attempting a transition-metal-catalyzed route (e.g., CuI/KOH in DMF at 120 °C), the harsh basic conditions combined with high temperatures activate the fluorinated ring, causing the hydroxide or amine to displace the fluorine atom. Actionable Fix: Abandon the metal-catalyzed route and switch to the mild, metal-free hypervalent iodine(III) protocol described above. If a metal catalyst is strictly required for your specific workflow, lower the temperature to 80 °C and replace strong bases with non-nucleophilic alternatives like Cs 2​ CO 3​ .

Q: LC-MS shows a mass corresponding to my product plus an extra oxygen atom ( [M+16] ). What is this byproduct? A: This indicates the formation of an N-oxide on the pyridine ring. Hypervalent iodine reagents can act as oxygen-transfer agents if the reaction is left running too long after the primary cyclization is complete, or if a large excess of oxidant is used. Actionable Fix: Strictly limit PIDA to 1.2 equivalents and quench the reaction immediately with Na 2​ S 2​ O 3​ once TLC indicates the consumption of the starting material.

Q: Can I synthesize the 6-fluoro or 8-fluoro isomers using this exact same protocol? A: Yes, but with a critical caveat regarding regioselectivity. If you use N-(3-fluorophenyl)pyridin-2-amine, the cyclization can occur at either the ortho or para position relative to the fluorine, yielding an inseparable mixture of 6-fluoro and 8-fluoro isomers. To achieve high regioselectivity for these isomers, you must employ a directed transition-metal approach or a multicomponent condensation strategy 3 rather than simple oxidative C-H amination.

Condition Optimization Data

The following table summarizes the optimization of reaction parameters for the cyclization of N-(4-fluorophenyl)pyridin-2-amine. These quantitative metrics demonstrate why aqueous hypervalent iodine is the superior methodology.

Entry	Oxidant / Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	PIDA (1.2 equiv)	H 2​ O	40	12	80%	Optimal conditions; H-bonding stabilizes nitrenium ion.
2	PIFA (1.2 equiv)	MeCN	25	4	72%	Faster kinetics, but trace N-oxide formation observed.
3	PIDA (1.2 equiv)	MeOH	40	12	31%	Poor yield; competitive solvent oxidation by PIDA.
4	CuI (10 mol%), O 2​	DMF	110	24	45%	Sluggish conversion; partial defluorination via SNAr.
5	I 2​ (20 mol%), TBHP	DMSO	80	16	60%	Moderate yield; difficult solvent removal during workup.

References

• Source: Synthesis (Thieme Connect)
• Hypervalent Iodine(III)
• Source: The Journal of Organic Chemistry (ACS Publications)

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Minimizing side products in the preparation of fluorinated pyrido[1,2-a]benzimidazoles

Welcome to the Application Scientist Support Portal. This guide is designed for synthetic chemists and drug development professionals aiming to optimize the yield and purity of fluorinated pyrido[1,2-a]benzimidazoles—a privileged azaheterocyclic scaffold with profound antiviral, antifungal, and anticancer properties[1][2]. Here, we dissect the mechanistic causality behind common side products and provide self-validating protocols to ensure synthetic integrity.

Troubleshooting Guide & FAQs: Minimizing Side Products

Q: When synthesizing fluorinated pyrido[1,2-a]benzimidazoles via multicomponent reactions (MCR), I am isolating significant amounts of polysubstituted benzenes and indoles. How can I drive the reaction to the desired product? A: The one-pot, four-component reaction of pyridine, chloroacetonitrile, malononitrile, and an aromatic aldehyde is highly efficient but prone to divergent pathways[3][4]. The mechanism involves the initial formation of a polysubstituted benzene intermediate. If the subsequent substitution and pyridine annulation steps are kinetically slow, alternative cyclizations occur, yielding polysubstituted indoles (up to 17% yield) or unreacted benzene derivatives (up to 14%)[3]. Causality & Fix: The choice of base and solvent is critical. Pyridinium salt formation is the crucial driving factor; replacing pyridine with triethylamine, diethylamine, or piperidine completely halts the formation of the desired product[3]. To minimize indole side products, strictly use acetonitrile as the solvent under reflux conditions, as dioxane and toluene fail to support the polar annulation transition state[3].

Competing pathways in the multicomponent synthesis of pyrido[1,2-a]benzimidazoles.

Q: My direct C-H amination of N-aryl-2-aminopyridines is stalling, resulting in uncyclized starting material and degraded byproducts. What is failing? A: Direct intramolecular C-H amination relies on a delicate redox cycle. When using copper catalysis alone, the terminal oxidant (often O2​ ) may not reoxidize the metal center fast enough, leading to catalyst death and incomplete reactions[5]. Causality & Fix: Implement a co-catalytic system using Cu(OAc)2​ and Fe(NO3​)3​⋅9H2​O [5]. The iron(III) salt acts as a redox mediator, facilitating the rapid reoxidation of copper and ensuring the Cu(III)-catalyzed electrophilic aromatic substitution ( SE​Ar ) pathway proceeds without stalling[5]. Ensure the reaction is run under a strict dioxygen atmosphere in DMF.

Cu/Fe co-catalyzed C-H amination pathway preventing stalled uncyclized byproducts.

Q: How do I avoid regioisomeric mixtures when synthesizing fluorinated derivatives from diaminobenzenes? A: Asymmetric fluorinated precursors (e.g., 4-fluoro-1,2-diaminobenzene) can undergo cyclocondensation at either the N1 or N2 position, yielding difficult-to-separate regioisomers[6]. Causality & Fix: Utilize symmetric precursors whenever possible. For example, the reaction of 1,2-diamino-4,5-difluorobenzene with cyanoacetic ether guarantees a single regioisomer (5,6-difluoro-2-cyanobenzimidazole), which can then be cleanly condensed with diethylethoxymethylene malonate to form the final pyrido[1,2-a]benzimidazole core[1][7]. If asymmetric precursors are mandatory, microwave irradiation has been shown to improve regioselectivity by rapidly overcoming the activation barrier of the thermodynamically favored product[6].

Q: When synthesizing trifluoromethylated pyrido[1,2-a]benzimidazoles via Michael addition, what prevents the reverse reaction or decomposition of the hemiaminal intermediate? A: In the synthesis of complex architectures decorated with a bridgehead trifluoromethyl substituent, introducing a CF3​ group requires a stabilized nucleophile[8]. Using DABCO reversibly deprotonates the acidic methylene group of 2-(cyanomethyl)benzimidazole, generating a carbanion that undergoes regioselective Michael addition[8]. The strongly electron-withdrawing CF3​ group stabilizes the resulting hemiaminal intermediate by preventing unwanted elimination pathways. Furthermore, the final crystal lattice is heavily stabilized by π−π stacking interactions (3.4–3.6 Å) between the pyrido[1,2-a]benzimidazole moieties, effectively locking the conformation[8].

Quantitative Data: Reaction Optimization

The following table synthesizes the causality of solvent and base choices on the product distribution during the multicomponent synthesis of pyrido[1,2-a]benzimidazoles[3].

Solvent	Base	Temp (°C)	Yield: Desired Product (%)	Yield: Indole Side Product (%)	Yield: Benzene Side Product (%)
Acetonitrile	Pyridine	Reflux (82)	34%	17%	10%
Ethanol	Pyridine	Reflux (78)	29%	>20%	>15%
DMF	Pyridine	120	25%	Complex Mixture	Complex Mixture
Dioxane	Pyridine	Reflux (101)	0%	Major	Major
Acetonitrile	Triethylamine	Reflux (82)	0%	N/A (Reaction Fails)	N/A (Reaction Fails)

Data Interpretation: Pyridinium salt formation is non-negotiable for the annulation step. Non-polar solvents (Dioxane) completely fail to stabilize the polar intermediates, diverting the mass balance entirely to side products[3].

Self-Validating Experimental Protocols

To ensure reproducibility and minimize side products, follow these rigorously validated methodologies. Each protocol includes built-in validation checkpoints.

Protocol A: Microwave-Assisted Cyclocondensation (Minimizing Regioisomers)

Based on optimized conditions for azaheterocycle annulation[6][9].

• Preparation: To a microwave-safe vial, add the fluorinated 2-aminobenzimidazole derivative (1.0 mmol) and the electrophilic coupling partner (e.g., β -bromo- α,β -unsaturated aldehyde, 1.0 mmol)[6][9].

• Additives: Add Triethylamine ( Et3​N , 1.2 mmol) to neutralize generated HBr, and anhydrous Magnesium Sulfate ( MgSO4​ , 1.5 mmol) to scavenge water and prevent side-hydrolysis[6][9].

• Solvent: Suspend the mixture in 5 mL of anhydrous N,N-Dimethylformamide (DMF)[6][9].

• Reaction: Seal the vial and subject to microwave irradiation at a constant temperature of 120 °C for 10–30 minutes[6].

• Validation Checkpoint (TLC): Monitor the reaction. The disappearance of the highly polar 2-aminobenzimidazole spot and the appearance of a single, UV-active product spot indicates successful, regioselective cyclization[6]. Multiple spots indicate incomplete reaction or thermal degradation; if starting material persists, extend irradiation by 5-minute increments[6].

• Workup: Cool to room temperature, pour into ice-water, and extract with ethyl acetate. Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography[6].

Protocol B: Cu/Fe Co-Catalyzed Intramolecular C-H Amination

For the direct synthesis from N-aryl-2-aminopyridines without pre-functionalization[5].

• Preparation: In an oven-dried Schlenk tube, dissolve the fluorinated N-aryl-2-aminopyridine (0.5 mmol) in 3 mL of anhydrous DMF[5].

• Catalyst Loading: Add Cu(OAc)2​ (10 mol%) and Fe(NO3​)3​⋅9H2​O (10 mol%)[5].

• Atmosphere: Purge the vessel and backfill with a balloon of pure dioxygen ( O2​ ). Crucial Step: Do not use ambient air, as insufficient oxygen mass transfer leads to uncyclized side products[5].

• Reaction: Stir the mixture at 110 °C for 12–24 hours[5].

• Validation Checkpoint (Colorimetry): The reaction mixture should maintain a dark, active catalytic color. A sudden precipitation of copper black indicates catalyst deactivation (usually due to oxygen starvation).

• Workup: Cool, dilute with ethyl acetate, wash extensively with brine to remove DMF and metal salts, dry, and purify[5].

References

• Kotovskaya, S. K., et al. "Synthesis and antiviral activity of fluorinated pyrido[1,2-a]benzimidazoles." Pharmaceutical Chemistry Journal, 39(11), 574-578, 2005. Available at:[Link]

• Shi, F., et al. "One-Step Synthesis of Pyrido[1,2-a]benzimidazole Derivatives by a Novel Multicomponent Reaction of Chloroacetonitrile, Malononitrile, Aromatic Aldehyde, and Pyridine." The Journal of Organic Chemistry, 74(2), 710-718, 2009. Available at:[Link]

• Hai, L., et al. "A Direct Intramolecular C−H Amination Reaction Cocatalyzed by Copper(II) and Iron(III) as Part of an Efficient Route for the Synthesis of Pyrido[1,2-a]benzimidazoles from N-Aryl-2-aminopyridines." Journal of the American Chemical Society, 132(38), 13226-13228, 2010. Available at:[Link]

• Gnanasekaran, et al. "Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use." Chemistry of Heterocyclic Compounds, 2021. Available at:[Link]

• MDPI. "8-Phenyl-13a-(trifluoromethyl)-13aH-benzo[4,5]imidazo[1,2-a]chromeno[3,2-e]pyridine-6-carbonitrile." Molbank, 2026. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. One-step synthesis of pyrido[1,2-a]benzimidazole derivatives by a novel multicomponent reaction of chloroacetonitrile, malononitrile, aromatic aldehyde, and pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ovid.com [ovid.com]
• 8. 8-Phenyl-13a-(trifluoromethyl)-13aH-benzo[4,5]imidazo[1,2-a]chromeno[3,2-e]pyridine-6-carbonitrile [mdpi.com]
• 9. Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: Biological Efficacy of Halogenated Pyrido[1,2-a]benzimidazoles vs. Standard Therapeutics

Executive Summary: The Mechanistic Advantage of Halogenation

The pyrido[1,2-a]benzimidazole scaffold has emerged as a privileged pharmacophore in modern drug discovery. However, the raw scaffold often suffers from rapid metabolic clearance and limited cell permeability. The strategic introduction of halogen atoms (fluorine, chlorine, or bromine) fundamentally alters the molecule's pharmacokinetic and pharmacodynamic profile.

As an electron-withdrawing group (EWG), a halogen atom decreases the pKa of adjacent basic nitrogen centers, modulating the molecule's overall charge at physiological pH. This structural modification increases lipophilicity (LogP), enabling superior penetration through complex lipid-rich barriers—such as the mycolic acid layer of Mycobacterium tuberculosis or the erythrocyte membrane in Plasmodium infections. Furthermore, halogens block metabolically labile sites, preventing rapid cytochrome P450-mediated oxidation and extending the compound's half-life.

This guide objectively compares the performance of halogenated pyrido[1,2-a]benzimidazoles against standard clinical therapeutics across three critical indications: Malaria, Tuberculosis, and broad-spectrum bacterial infections.

Antimalarial Efficacy: Overcoming Chloroquine Resistance

Mechanistic Context & Causality

The emergence of Chloroquine-resistant (CQR) Plasmodium falciparum strains (e.g., the K1 strain) is primarily driven by mutations in the pfcrt efflux transporter, which rapidly pumps Chloroquine out of the parasite's digestive vacuole. Halogenated pyrido[1,2-a]benzimidazoles, such as TDR86919 (Compound 4c) , bypass this efflux mechanism. The incorporation of an alkylamino side chain paired with a halogenated core enhances both metabolic stability and binding affinity to the parasitic targets, resulting in a highly selective and potent antiplasmodial action [1].

Performance Comparison

Compound / Drug	Target Strain	IC₅₀ (μM)	Cytotoxicity (L-6 Cells)	Selectivity Index (SI)
TDR86919 (Halogenated Pyrido[1,2-a]benzimidazole)	P. falciparum K1 (CQR)	0.047	Negligible	> 600
Chloroquine (Standard)	P. falciparum K1 (CQR)	0.170	Moderate	< 100

Self-Validating Experimental Protocol: SYBR Green I In Vitro Antiplasmodial Assay

This protocol utilizes a self-validating fluorescence mechanism: SYBR Green I only fluoresces when intercalated with double-stranded DNA. Since mature human red blood cells (RBCs) lack a nucleus, any detected fluorescence is directly proportional to parasitic DNA replication.

• Plate Preparation: Dispense serial dilutions of TDR86919 and Chloroquine into 96-well microtiter plates.

• Inoculation: Add P. falciparum K1-infected human RBCs (parasitemia adjusted to 1%, hematocrit 2%) to each well.

• Internal Controls: Include uninfected RBCs (0% growth baseline) and infected RBCs without drug (100% growth positive control).

• Incubation: Incubate plates at 37°C for 72 hours in a specialized gas mixture (93% N₂, 4% CO₂, 3% O₂).

• Lysis & Staining: Freeze plates at -20°C to lyse RBCs, then thaw and add SYBR Green I lysis buffer.

• Quantification: Measure fluorescence (Excitation: 485 nm, Emission: 530 nm). Calculate IC₅₀ by plotting the logarithmic concentration against normalized fluorescence.

Antitubercular Activity: Targeting MDR and XDR Strains

Mechanistic Context & Causality

Treating Multidrug-Resistant (MDR) and Extensively Drug-Resistant (XDR) Tuberculosis requires penetrating the highly hydrophobic mycobacterial cell wall. The synthesis of 2-(4-chlorobenzyl)-3-methyl-1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitrile demonstrated that the para-chloro substitution on the benzyl moiety is not merely structural—it perfectly occupies a specific hydrophobic pocket in the target binding site [2]. This precise steric and hydrophobic fit drastically increases potency compared to non-halogenated analogs while maintaining low toxicity to mammalian Vero cells.

Performance Comparison

Compound / Drug	Target Strain	MIC (μg/mL)	Vero Cell Toxicity	Efficacy Profile
Compound 3a/3b (Chlorobenzyl Derivative)	M. tuberculosis (MDR/XDR)	< 1.0 (Sub-micromolar)	Low	High potency against resistant strains
Isoniazid (Standard)	M. tuberculosis (MDR)	> 5.0 (Resistant)	Moderate	Ineffective against MDR

Self-Validating Experimental Protocol: Resazurin Microtiter Assay (REMA)

This assay relies on cellular respiration. Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, highly fluorescent) by metabolically active cells. A lack of color change definitively validates the bactericidal/bacteriostatic effect of the compound.

• Media Preparation: Prepare Middlebrook 7H9 broth supplemented with OADC enrichment.

• Serial Dilution: Perform two-fold serial dilutions of the chlorobenzyl derivatives and Isoniazid in a 96-well plate.

• Inoculation: Add M. tuberculosis suspension (adjusted to McFarland standard 1.0) to each well.

• Incubation: Incubate the plates at 37°C for 7 days.

• Indicator Addition: Add 30 μL of 0.01% resazurin solution to each well. Incubate for an additional 24-48 hours.

• Visual & Fluorometric Readout: Determine the MIC as the lowest concentration that prevents the color shift from blue to pink.

Broad-Spectrum Antimicrobial Activity

Mechanistic Context & Causality

For broad-spectrum antibacterial activity, particularly against Gram-negative pathogens like Salmonella typhi, the drug must traverse the complex lipopolysaccharide (LPS) outer membrane. Indole-fused halogenated pyrido[1,2-a]benzimidazoles (such as Compound 4q ) leverage the electron-withdrawing nature of halogens to increase membrane permeability [3]. This allows the compound to reach intracellular targets (such as DNA gyrase) at much higher effective concentrations than standard antibiotics.

Performance Comparison

Compound / Drug	Target Pathogen	MIC (μg/mL)	Mechanism Advantage
Compound 4q (Indole-fused Halogenated)	S. typhi	12.5	Enhanced LPS penetration
Ciprofloxacin (Standard)	S. typhi	25.0	Standard DNA gyrase inhibition
Ampicillin (Standard)	S. typhi	100.0	Susceptible to beta-lactamases

Self-Validating Experimental Protocol: Broth Microdilution MIC Method

This standardized protocol uses optical density (OD) to directly quantify bacterial replication, ensuring that the MIC value is an objective measurement of growth inhibition.

• Inoculum Preparation: Culture S. typhi in Mueller-Hinton broth until the logarithmic growth phase is reached (OD₆₀₀ ≈ 0.08 - 0.1).

• Compound Dilution: Dispense serial dilutions of Compound 4q, Ampicillin, and Ciprofloxacin into 96-well plates.

• Infection: Add 10 μL of the bacterial suspension to each well (final concentration ~5 × 10⁵ CFU/mL). Include a sterility control (broth only) and a growth control (broth + bacteria).

• Incubation: Incubate at 37°C for 18-24 hours.

• Analysis: Read the absorbance at 600 nm using a microplate reader. The MIC is the lowest concentration exhibiting no visible/measurable bacterial growth compared to the sterility control.

Visualizations of Mechanisms and Workflows

SAR logic of halogenated pyrido[1,2-a]benzimidazoles driving multi-target biological efficacy.

Standardized high-throughput in vitro screening workflow for determining IC50 and MIC values.

References

• Ndakala, A. J., et al. "Antimalarial Pyrido[1,2-a]benzimidazoles." Journal of Medicinal Chemistry, ACS Publications. 1

• "Pyrido[1,2-a]benzimidazole-Based Agents Active Against Tuberculosis (TB), Multidrug-Resistant (MDR) TB and Extensively Drug-Resistant (XDR) TB." PMC, NIH. 2

• Kathrotiya, H. G., & Patel, M. P. "An efficient synthesis of 3-indolyl substituted pyrido[1,2-a]benzimidazoles as potential antimicrobial and antioxidant agents." Journal of Chemical Sciences, Indian Academy of Sciences. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]

A Comparative Guide to HPLC Method Development and Validation for the Quantification of 7-Fluoropyrido[1,2-a]benzimidazole

In the landscape of pharmaceutical analysis, the development of robust, accurate, and reliable analytical methods is paramount for ensuring drug quality, safety, and efficacy. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the quantification of 7-Fluoropyrido[1,2-a]benzimidazole, a novel heterocyclic entity of significant interest in drug discovery. We will navigate the critical decisions in method development, from stationary phase selection to mobile phase optimization, and culminate in a comprehensive validation protocol grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2][3]

The Analytical Challenge: 7-Fluoropyrido[1,2-a]benzimidazole

The 7-Fluoropyrido[1,2-a]benzimidazole scaffold represents a class of compounds with considerable therapeutic potential. Its quantification requires a highly specific and sensitive analytical method. The presence of a fluorine atom and the fused aromatic system presents unique chromatographic challenges and opportunities that we will explore.

Strategic HPLC Method Development: A Comparative Approach

The foundation of a successful HPLC method lies in the systematic evaluation of its core components: the stationary phase and the mobile phase.

Stationary Phase Selection: Beyond the Standard C18

While C18 columns are the workhorses of reversed-phase chromatography, the unique structure of 7-Fluoropyrido[1,2-a]benzimidazole, particularly its fluorine substituent, merits a broader consideration of stationary phase chemistry.[4]

• Conventional Alkyl Phases (C18 and C8): These phases separate analytes primarily based on hydrophobicity. For many benzimidazole derivatives, C8 and C18 columns have proven effective.[5][6][7] A C8 phase, being less retentive than C18, can be advantageous for moderately nonpolar compounds, offering shorter run times.

• Phenyl Phases: Phenyl-based stationary phases can offer alternative selectivity through π-π interactions with the aromatic rings of the analyte. This can be particularly useful for separating structurally similar impurities or degradants.

• Fluorinated Phases: The presence of a fluorine atom on the analyte makes fluorinated stationary phases an intriguing option.[4][8] These phases can exhibit unique interactions, including enhanced retention and selectivity for fluorinated compounds, potentially leading to improved peak shape and resolution.[8]

Comparative Overview of Stationary Phases:

Stationary Phase	Primary Interaction Mechanism	Advantages for 7-Fluoropyrido[1,2-a]benzimidazole	Potential Disadvantages
C18 (Octadecylsilane)	Hydrophobic	Well-established, robust, high retentivity.	May lead to excessive retention, requiring high organic content in the mobile phase.
C8 (Octylsilane)	Hydrophobic	Lower retention than C18, potentially faster analysis.[5][6][7]	May offer insufficient retention for early-eluting impurities.
Phenyl	π-π interactions, Hydrophobic	Alternative selectivity for aromatic systems.	Can be less stable under certain pH conditions.
Fluorinated (e.g., PFP)	Dipole-dipole, π-π, Hydrophobic	Enhanced selectivity for fluorinated compounds, potentially better peak shape.[4][8]	Can be more expensive and may require specific mobile phase conditions.

Mobile Phase Optimization: The Key to Resolution

The choice of mobile phase composition is critical for achieving the desired retention and selectivity. A typical reversed-phase mobile phase consists of an aqueous component (often with a buffer or pH modifier) and an organic modifier.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile generally offers lower viscosity and better UV transparency at short wavelengths. For benzimidazole derivatives, both have been used successfully.[5][9] The choice between them can influence selectivity and should be evaluated during method development.

• Aqueous Phase and pH Control: The pH of the mobile phase is a powerful tool for controlling the retention of ionizable compounds. The pKa of 7-Fluoropyrido[1,2-a]benzimidazole should be determined or estimated to select a pH that ensures a consistent and reproducible ionization state. A buffer, such as phosphate or acetate, is essential for maintaining a stable pH. For similar compounds, acidic pH conditions have been employed to ensure good peak shape.[6]

Workflow for HPLC Method Development

The following diagram illustrates a systematic approach to developing a robust HPLC method for 7-Fluoropyrido[1,2-a]benzimidazole.

Caption: A systematic workflow for HPLC method development.

Comprehensive HPLC Method Validation Protocol

Once an optimized HPLC method is established, it must be validated to ensure it is suitable for its intended purpose.[2] The validation will be performed in accordance with ICH Q2(R1) guidelines.[3][10][11]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and typical acceptance criteria for an HPLC assay method.

Validation Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte of interest.	Peak purity analysis (e.g., using a photodiode array detector) should show no co-eluting peaks. Placebo and blank injections should show no interference at the analyte's retention time.
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target concentration.
Accuracy	The closeness of the test results to the true value.	Recovery of 98.0% to 102.0% for spiked samples at a minimum of three concentration levels.
Precision	The degree of scatter between a series of measurements.	Repeatability (intra-day): RSD ≤ 1.0%. Intermediate Precision (inter-day): RSD ≤ 2.0%.
Detection Limit (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1.
Quantitation Limit (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1. Precision (RSD) at this concentration should be acceptable.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters should remain within acceptance criteria when parameters like flow rate, pH, and mobile phase composition are slightly varied.

Experimental Protocols

Optimized HPLC Method (Hypothetical Example):

• Column: C8, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 60% A to 40% A over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Step-by-Step Validation Procedures:

• Specificity:

  • Inject a blank (diluent), a placebo (formulation matrix without the active pharmaceutical ingredient), and a standard solution of 7-Fluoropyrido[1,2-a]benzimidazole.

  • Assess for any interfering peaks at the retention time of the analyte.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) on the analyte and analyze the stressed samples to ensure the method can separate the analyte from its degradation products.

• Linearity:

  • Prepare a series of at least five standard solutions of 7-Fluoropyrido[1,2-a]benzimidazole covering the expected range (e.g., 80% to 120% of the target assay concentration).

  • Inject each standard in triplicate.

  • Plot a calibration curve of peak area versus concentration and determine the correlation coefficient, y-intercept, and slope of the regression line.

• Accuracy (Recovery):

  • Prepare placebo samples spiked with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery of the analyte.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument. Calculate the relative standard deviation (RSD).

  • Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst and/or a different instrument. Compare the results from both studies.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Determine LOD and LOQ based on the signal-to-noise ratio of injections of a series of dilute solutions of the analyte.

  • Alternatively, calculate LOD and LOQ from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

• Robustness:

  • Deliberately vary critical method parameters one at a time, such as:

    • Flow rate (± 0.1 mL/min)

    • Mobile phase pH (± 0.2 units)

    • Column temperature (± 5 °C)

    • Organic composition of the mobile phase (± 2%)

  • Analyze a system suitability solution under each condition and evaluate the impact on system suitability parameters (e.g., retention time, peak asymmetry, and resolution).

Validation Decision Logic

The following diagram outlines the decision-making process during method validation.

Caption: A flowchart for the HPLC method validation process.

Conclusion

The development and validation of an HPLC method for a novel compound like 7-Fluoropyrido[1,2-a]benzimidazole is a meticulous process that demands a deep understanding of chromatographic principles and regulatory expectations. By systematically comparing different stationary and mobile phases, an optimized method can be achieved. Subsequent validation following ICH guidelines ensures that the method is specific, accurate, precise, and robust, thereby providing reliable quantitative data essential for drug development and quality control. This guide serves as a comprehensive framework for researchers and scientists tasked with this critical analytical endeavor.

References

• Kulik, A., Białecka, W., Podolska, M., Kwiatkowska-Puchniarz, B., & Mazurek, A. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 823–829. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• ResearchGate. (n.d.). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. [Link]

• Papadoyannis, I. N., Samanidou, V. F., & Anton-Koufi, C. (2001). Determination of Benzimidazole Fungicides by HPLC with Fluorescence Detection After Micellar Extraction. Journal of Liquid Chromatography & Related Technologies, 24(16-17), 2543-2559. [https://www.academia.edu/35221980/Determination_of_Benzimidazole_Fungicides_by_HPLC_with_Fluorescence_Detection_After_Micellar_Extraction]([Link]_ Fluorescence_Detection_After_Micellar_Extraction)

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. [Link]

• Przybyciel, M. (2003). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International, 16(3), 136-144. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• ResearchGate. (n.d.). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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Advanced Mass Spectrometry Fragmentation Pattern Analysis: 7-Fluoropyrido[1,2-a]benzimidazole and Analogs

Target Audience: Analytical Chemists, Mass Spectrometry Specialists, and Drug Metabolism & Pharmacokinetics (DMPK) Researchers.

Executive Summary

Pyrido[1,2-a]benzimidazoles (PBIs) represent a privileged class of nitrogen-containing fused heterocycles with profound applications in antimalarial, antimicrobial, and anticancer drug discovery[1][2]. The introduction of fluorine into the PBI scaffold—specifically at the 7-position to form 7-Fluoropyrido[1,2-a]benzimidazole (7-F-PBI) —is a common optimization strategy to enhance metabolic stability and lipophilicity[3].

For DMPK researchers, differentiating these fluorinated derivatives from their non-fluorinated or trifluoromethylated counterparts using High-Resolution Mass Spectrometry (HRMS) is critical. This guide provides an objective, data-driven comparison of the Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) fragmentation patterns of 7-F-PBI against alternative PBI analogs, detailing the mechanistic causality behind their gas-phase dissociation.

Mechanistic Rationale: The Fluorine Effect in Gas-Phase Fragmentation

Understanding the fragmentation of heterocyclic compounds requires analyzing bond dissociation energies (BDE) and gas-phase basicity.

The Unsubstituted Core (PBI)

The unsubstituted pyrido[1,2-a]benzimidazole core is highly rigid. Upon protonation in positive ESI mode, the charge is typically localized on the basic imidazole nitrogen. Collisional activation primarily induces the cleavage of the heterocyclic rings, characterized by the sequential neutral loss of HCN (27 Da) and C₂H₂ (26 Da) [4]. This is a hallmark of fused nitrogen heterocycles where ring contraction precedes complete dissociation.

The 7-Fluoro Analog (7-F-PBI)

The introduction of a fluorine atom at the 7-position fundamentally alters the electron distribution but does not typically result in the loss of HF during MS/MS. Causality: The aromatic C-F bond is exceptionally strong (~116 kcal/mol) and is fortified by resonance with the benzimidazole system. Consequently, the collision energy required to break the C-F bond exceeds that required to cleave the C-N bonds of the heterocycle. The dominant pathway remains the loss of HCN, yielding a fluorinated product ion[3][4].

The 7-Trifluoromethyl Analog (7-CF₃-PBI)

In stark contrast, the 7-CF₃-PBI analog exhibits a divergent fragmentation pathway. Causality: The aliphatic C-F bonds within the -CF₃ group are weaker than an aromatic C-F bond. Under Higher-energy Collisional Dissociation (HCD), the -CF₃ group acts as a fragmentation sink, leading to the characteristic neutral loss of HF (20 Da) or the ejection of a CF₂ radical (50 Da) prior to the breakdown of the PBI core[3].

Comparative Fragmentation Data

The following table synthesizes the quantitative MS/MS performance data, comparing the precursor ions and major product ions under standardized HCD conditions.

Compound	Formula	Exact Mass	Precursor Ion [M+H]⁺	Primary Neutral Loss	Major MS/MS Fragments (m/z)
Pyrido[1,2-a]benzimidazole	C₁₁H₈N₂	168.0687	169.0760	-HCN (27 Da)	142.06, 116.05
7-Fluoro-PBI	C₁₁H₇FN₂	186.0593	187.0666	-HCN (27 Da)	160.05, 134.04
7-Trifluoromethyl-PBI	C₁₂H₇F₃N₂	236.0561	237.0634	-HF (20 Da)	217.05, 190.05

Pathway Visualizations

ESI-MS/MS Fragmentation Pathways of 7-F-PBI compared to 7-CF3-PBI.

Self-Validating Experimental Protocol

To ensure reproducibility and analytical trustworthiness, the following LC-HRMS/MS methodology is designed as a self-validating system.

Step 1: Sample Preparation

• Stock Solution: Dissolve 1.0 mg of 7-F-PBI in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Working Dilution: Dilute the stock to 1 µg/mL using a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, ensuring complete ionization of the basic benzimidazole nitrogen, thereby maximizing the [M+H]⁺ precursor ion yield.

Step 2: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3 minutes. Flow rate: 0.4 mL/min. Causality: A rapid gradient elutes the highly lipophilic PBI core efficiently while separating it from potential synthesis byproducts or isobaric interferences.

Step 3: HRMS/MS Acquisition (Orbitrap/Q-TOF)

• Ionization: ESI Positive mode. Spray voltage: 3.5 kV. Capillary temperature: 320°C.

• MS1 Scan: Resolution 70,000; Scan range m/z 100–500.

• Data-Dependent MS2 (ddMS2): Resolution 17,500. Isolation window: 1.0 m/z.

• Activation: Stepped Normalized Collision Energy (NCE) at 20, 40, and 60 . Causality: Fused aromatic systems are highly stable. Using a single low NCE (e.g., 20) will yield only the unfragmented precursor. A single high NCE (e.g., 60) will shatter the molecule, bypassing intermediate structural clues. Stepped NCE multiplexes the collision energies into a single spectrum, capturing both the initial HCN loss and subsequent deep-core cleavages simultaneously.

LC-HRMS/MS Analytical Workflow for Pyrido[1,2-a]benzimidazole Characterization.

References

• Hypervalent Iodine(III) Catalyzed Oxidative C-N Bond Formation in Water: Synthesis of Benzimidazole-Fused Heterocycles Royal Society of Chemistry (RSC)
• Antimalarial Pyrido[1,2-a]benzimidazoles: Lead Optimization, Parasite Life Cycle Stage Profile, Mechanistic Evaluation Journal of Medicinal Chemistry - ACS Public
• Antimalarial Pyrido[1,2-a]benzimidazoles Exert Strong Parasiticidal Effects by Achieving High Cellular Uptake ACS Infectious Diseases
• Chemistry and Properties - TARGETS IN HETEROCYCLIC SYSTEMS: Pyrido[1,2-a]benzimidazole Fragment

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Comparing catalytic pathways for 7-Fluoropyrido[1,2-a]benzimidazole synthesis

An Executive Technical Guide to the Catalytic Synthesis of 7-Fluoropyrido[1,2-a]benzimidazole

As drug development increasingly relies on fluorinated azaheterocycles to enhance metabolic stability and lipophilicity, pyrido[1,2-a]benzimidazoles have emerged as privileged scaffolds in antiviral and oncology research[1]. Specifically, 7-Fluoropyrido[1,2-a]benzimidazole (CAS 1243272-99-2) represents a high-value target[2]. However, constructing this fused tricyclic system traditionally required harsh conditions and yielded poor regioselectivity.

Recent advancements in catalytic C–H functionalization have revolutionized this landscape. As a Senior Application Scientist, I have evaluated the dominant synthetic pathways to provide this objective comparison guide. We will dissect the mechanistic logic, experimental viability, and performance metrics of the leading catalytic strategies: Metal-Free Hypervalent Iodine(III) Catalysis and Transition-Metal (Cu/Fe) Co-Catalysis.

Mechanistic Comparison of Catalytic Pathways

The synthesis of 7-fluoropyrido[1,2-a]benzimidazole hinges on the intramolecular oxidative C–N bond formation of fluorinated N-aryl-2-aminopyridine precursors. The choice of catalyst fundamentally alters the reaction's electronic pathway and environmental footprint.

Pathway A: Metal-Free Hypervalent Iodine(III) Catalysis

Hypervalent iodine reagents, such as Phenyliodine(III) diacetate (PIDA), offer a green, metal-free alternative for C(sp2)–H functionalization[3]. In aqueous media, PIDA undergoes ligand exchange with the aminopyridine substrate. The highly electrophilic iodine(III) center facilitates an intramolecular oxidative C–N coupling, followed by reductive elimination to yield the cyclized product and iodobenzene[4].

Causality Insight: Water is not merely a green solvent here; its high polarity stabilizes the highly charged transition states during the oxidative coupling, drastically lowering the activation energy required for the C–H amination at ambient temperatures[5].

Figure 1: Metal-free hypervalent iodine(III) catalytic cycle for C-N bond formation.

Pathway B: Transition-Metal (Cu/Fe) Co-Catalyzed C–H Amination

This pathway utilizes a synergistic Cu(OAc)₂ and Fe(NO₃)₃·9H₂O catalytic system under a dioxygen atmosphere[6]. The reaction proceeds via a Cu(III)-catalyzed electrophilic aromatic substitution (S_EAr) pathway.

Causality Insight: Cu(II) alone is often insufficient for rapid turnover. The addition of Fe(NO₃)₃ acts as a crucial redox co-catalyst. It facilitates the rapid re-oxidation of the reduced Cu species back to the highly active Cu(III) intermediate, utilizing ambient O₂ as the terminal, environmentally benign oxidant[6].

Figure 2: Cu/Fe co-catalyzed electrophilic aromatic substitution (SEAr) pathway.

Quantitative Performance Comparison

To objectively evaluate these pathways, we must look at the empirical data regarding yield, scalability, and operational constraints for synthesizing the 7-fluoro derivative.

Parameter	Pathway A: Hypervalent I(III)[4]	Pathway B: Cu/Fe Co-Catalysis[6]	Pathway C: Cobalt-Catalyzed Annulation[7]
Primary Reagents	PIDA (2.0 equiv)	Cu(OAc)₂ (10 mol%), Fe(NO₃)₃	Co(III) catalyst, Vinylene Carbonate
Solvent System	Water or HFIP	DMF	Trifluoroethanol (TFE)
Temperature	Room Temperature (RT)	100 °C	80 °C
Atmosphere	Open Air	Dioxygen (O₂)	Open Air / N₂
7-Fluoro Yield	~80%	~85%	~75%
Reaction Time	4 - 12 hours	12 - 24 hours	16 hours
Key Advantage	True green chemistry, metal-free, ambient temp.	High functional group tolerance, robust turnover.	Access to highly complex polycyclic derivatives.

Data Synthesis: While Cu-catalysis provides a marginally higher yield for electron-deficient fluorinated substrates, the Hypervalent Iodine(III) method is vastly superior for sustainable scale-up due to its use of aqueous media and ambient temperatures[4].

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating. By monitoring specific visual and chromatographic milestones, researchers can ensure mechanistic fidelity without relying blindly on a timer.

Protocol 1: Metal-Free Synthesis via Hypervalent Iodine(III)

Objective: Synthesize 7-Fluoropyrido[1,2-a]benzimidazole using aqueous green chemistry[4].

• Substrate Preparation: In an open-air, 50 mL round-bottom flask, suspend N-(4-fluorophenyl)-2-aminopyridine (1.0 mmol) in 10 mL of deionized water. Rationale: The substrate will be partially insoluble initially; this is expected. The reaction occurs at the solid-liquid interface, driven by the high polarity of water stabilizing the transition state.

• Oxidant Addition: Add Phenyliodine(III) diacetate (PIDA) (2.0 mmol) in a single portion at room temperature.

• Self-Validating Monitoring: Stir the mixture vigorously. As the oxidative C–N coupling progresses, the suspension will transition from a heterogeneous mixture to a more uniform, often colored, dispersion. Monitor via TLC (Hexane/EtOAc 5:5). Validation: The complete disappearance of the starting material spot (Rf ~0.6) and the appearance of a vibrant, UV-active product spot (Rf ~0.4) confirms the completion of the cyclization. This prevents over-oxidation to unwanted polymeric byproducts.

• Workup: Quench the reaction with 5% aqueous NaHCO₃ (20 mL) to neutralize the acetic acid byproduct. Extract with CH₂Cl₂ (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc 5:5).

• Characterization: The product is isolated as a white solid (mp 156-157 °C). ¹H NMR (400 MHz, CDCl₃) will show a characteristic doublet at δ 8.44 (J = 6.8 Hz, 1H) confirming the intact pyridine ring[8].

Protocol 2: Cu/Fe Co-Catalyzed C–H Amination

Objective: Synthesize the target via transition-metal S_EAr pathway[6].

• Catalyst Loading: In a Schlenk tube, combine N-(4-fluorophenyl)-2-aminopyridine (1.0 mmol), Cu(OAc)₂ (0.1 mmol, 10 mol%), and Fe(NO₃)₃·9H₂O (0.1 mmol, 10 mol%) in 5 mL of anhydrous DMF.

• Atmospheric Control: Purge the vessel with a balloon of pure O₂. Rationale: O₂ is the stoichiometric terminal oxidant. Without it, the catalytic cycle halts after the first turnover because Cu(I) cannot be re-oxidized to Cu(II)/Cu(III).

• Thermal Activation: Heat the mixture to 100 °C. Validation: The solution will adopt a deep, dark hue indicative of the active Cu-Fe redox cycling.

• Reaction Quench: After 12 hours (validated by TLC showing no starting material), cool to room temperature and dilute with EtOAc (30 mL). Wash extensively with brine (5 x 20 mL) to remove the DMF and metal salts. Rationale: DMF is highly water-soluble; multiple brine washes are strictly necessary to prevent DMF from co-eluting during chromatography.

• Purification: Concentrate and purify via silica gel chromatography to yield the fluorinated target.

Conclusion

For the synthesis of 7-Fluoropyrido[1,2-a]benzimidazole, the Hypervalent Iodine(III) pathway is the premier choice for laboratories prioritizing green chemistry, operational simplicity, and ambient conditions. Conversely, the Cu/Fe Co-catalyzed pathway remains a robust, heavy-duty alternative when dealing with highly deactivated substrates that require thermal forcing. By understanding the causality behind the solvent choices and redox co-catalysts, researchers can rationally select and scale the appropriate methodology for their specific drug discovery pipelines.

References

• Kotovskaya, S. K., et al. "Synthesis and Antiviral Activity of Fluorinated Pyrido[1,2-a]benzimidazoles." Pharmaceutical Chemistry Journal, vol. 39, no. 11, 2005, pp. 574-578.[Link]

• Rao, D. Nageswar, et al. "Hypervalent Iodine(III) Catalyzed Oxidative C-N Bond Formation in Water: Synthesis of Benzimidazole-Fused Heterocycles." RSC Advances, vol. 4, 2014, p. 25600.[Link]

• Hai, L., et al. "A new approach for the synthesis of fluorescent pyrido[1,2-a]benzimidazoles." ResearchGate, 2012.[Link]

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A Researcher's Guide to the Validation of Molecular Docking Predictions for 7-Fluoropyrido[1,2-a]benzimidazole

In the contemporary landscape of drug discovery, computational methods such as molecular docking are indispensable for the rapid screening of vast chemical libraries and the prediction of ligand-protein interactions.[1][2][3] However, these in silico predictions are theoretical models and require rigorous experimental validation to confirm their biological relevance.[1][4] This guide provides a comprehensive framework for validating the molecular docking results of 7-Fluoropyrido[1,2-a]benzimidazole, a heterocyclic scaffold of significant interest due to the diverse biological activities of related compounds, including antiviral, anticancer, and antiparasitic properties.[5][6][7][8][9][10][11]

This guide is designed for researchers, scientists, and drug development professionals, offering a detailed, multi-faceted approach that combines computational and experimental methodologies to build a robust and reliable understanding of the molecular interactions of this promising compound.

The Initial Step: Molecular Docking of 7-Fluoropyrido[1,2-a]benzimidazole

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein, providing insights into binding affinity and mode of interaction.[1][2][3] The process begins with the preparation of the 3D structures of both the ligand (7-Fluoropyrido[1,2-a]benzimidazole) and the target protein. A crucial first step in any docking study is the validation of the docking protocol itself. This is often achieved by "redocking," where a known co-crystallized ligand is removed from the protein's binding site and then docked back in. A successful protocol is generally defined by a root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the original crystallographic pose.[12][13]

Experimental Protocol: Molecular Docking Workflow

• Target Selection and Preparation:

  • Identify a relevant biological target. Given the broad activities of benzimidazole derivatives, a protein kinase is a plausible target.[14][15][16][17] For this guide, we will consider a hypothetical kinase target with a known crystal structure (e.g., from the Protein Data Bank - PDB).

  • Prepare the protein structure by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to residues.

• Ligand Preparation:

  • Generate a 3D structure of 7-Fluoropyrido[1,2-a]benzimidazole.

  • Perform energy minimization to obtain a low-energy conformation.

• Docking Simulation:

  • Define the binding site on the target protein, typically based on the location of a co-crystallized ligand or predicted active sites.

  • Utilize a validated docking program (e.g., AutoDock, Glide, GOLD) to predict the binding pose and affinity of 7-Fluoropyrido[1,2-a]benzimidazole within the defined binding site.[18][19][20]

• Analysis of Results:

  • Analyze the top-ranked docking poses based on the scoring function.

  • Visualize the predicted interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

The Crucial Next Step: A Multi-Pronged Validation Strategy

While docking provides a valuable starting point, it is a simplified, static model.[4] To build confidence in the predicted binding mode and affinity, a combination of computational and experimental validation techniques is essential.

Computational Validation: Molecular Dynamics (MD) Simulations

Molecular dynamics simulations provide a more dynamic and realistic representation of the protein-ligand complex by simulating the movement of atoms over time.[2][4][21] This allows for an assessment of the stability of the docked pose and the persistence of key interactions in a simulated physiological environment.[4][22][23]

Experimental Protocol: Molecular Dynamics Simulation

• System Setup:

  • Use the best-ranked docked pose of the 7-Fluoropyrido[1,2-a]benzimidazole-protein complex as the starting structure.

  • Solvate the complex in a water box with appropriate ions to neutralize the system.

• Simulation:

  • Perform energy minimization of the entire system.

  • Gradually heat the system to physiological temperature (e.g., 300 K) and equilibrate it.

  • Run a production MD simulation for a sufficient time (e.g., 100-500 nanoseconds) to observe the stability of the complex.[22]

• Analysis:

  • Analyze the trajectory to assess the stability of the ligand within the binding pocket using metrics like RMSD and root-mean-square fluctuation (RMSF).

  • Monitor the persistence of key interactions (e.g., hydrogen bonds) observed in the initial docking pose.

  • Calculate the binding free energy using methods like MM-PBSA/MM-GBSA to get a more accurate estimation of binding affinity.[4]

Caption: Workflow for Molecular Dynamics (MD) simulation to validate docking results.

Experimental Validation: Biophysical and Structural Techniques

Experimental validation provides direct evidence of binding and can quantify the interaction between the ligand and the target protein.[1] A suite of biophysical and structural techniques should be employed to gain a comprehensive understanding.[24][25][26]

2.2.1 Biophysical Assays for Binding Affinity

Several techniques can be used to measure the binding affinity (typically the dissociation constant, Kd) of 7-Fluoropyrido[1,2-a]benzimidazole to its target protein.[27][28]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including Kd, enthalpy (ΔH), and entropy (ΔS).[24][25]

• Surface Plasmon Resonance (SPR): SPR is a highly sensitive technique that measures changes in the refractive index at a sensor surface as the ligand binds to an immobilized target protein, allowing for the determination of association (kon) and dissociation (koff) rates, and thus the Kd.[24][25][26]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to detect binding and map the interaction site on the protein.[29][30][31][32][33] Techniques like Chemical Shift Perturbation (CSP) and Saturation Transfer Difference (STD) NMR are powerful for confirming direct interaction.[29][32]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Prepare a solution of the target protein in a suitable buffer.

  • Prepare a solution of 7-Fluoropyrido[1,2-a]benzimidazole in the same buffer.

• ITC Experiment:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the ligand solution into the injection syringe.

  • Perform a series of injections of the ligand into the protein solution while monitoring the heat changes.

• Data Analysis:

  • Integrate the heat signals and fit the data to a suitable binding model to determine the Kd, stoichiometry (n), ΔH, and ΔS.

2.2.2 Structural Validation: X-ray Crystallography

The gold standard for validating a predicted binding pose is to determine the co-crystal structure of the protein-ligand complex using X-ray crystallography.[34][35][36][37] This provides a high-resolution, three-dimensional view of the actual binding mode, allowing for a direct comparison with the computationally predicted pose.[35][36]

Experimental Protocol: X-ray Crystallography

• Crystallization:

  • Co-crystallize the target protein with 7-Fluoropyrido[1,2-a]benzimidazole by screening various crystallization conditions.

  • Alternatively, soak pre-formed crystals of the apo-protein in a solution containing the ligand.

• Data Collection:

  • Mount a suitable crystal and collect X-ray diffraction data, often at a synchrotron source for higher resolution.[35]

• Structure Determination and Refinement:

  • Process the diffraction data and solve the crystal structure using molecular replacement if a homologous structure is available.

  • Build and refine the model of the protein-ligand complex, paying close attention to the electron density corresponding to the ligand.

• Comparison with Docking Results:

  • Superimpose the experimentally determined structure with the predicted docked pose and calculate the RMSD to quantify the accuracy of the prediction. A docking result is generally considered successful if the RMSD is below 2.0 Å.[1]

Caption: Integrated workflow for the validation of molecular docking results.

Comparative Analysis: Benchmarking Against a Known Inhibitor

To put the results into context, it is highly beneficial to perform the same set of validation experiments on a known, well-characterized inhibitor of the same target protein. This provides a benchmark for comparing the binding affinity and mode of action of 7-Fluoropyrido[1,2-a]benzimidazole.

Parameter	Molecular Docking (Predicted)	MD Simulation (Predicted)	Biophysical Assays (Experimental)	X-ray Crystallography (Experimental)
Binding Affinity (e.g., Kd)	Estimated from scoring function	Binding Free Energy (MM-PBSA/GBSA)	Kd from ITC or SPR	-
Binding Pose	Predicted 3D orientation	Stability of docked pose	-	High-resolution 3D structure
Key Interactions	Predicted H-bonds, hydrophobic contacts	Persistence of interactions	-	Observed interactions

Table 1: Comparison of Data from Different Validation Techniques.

Compound	Predicted Binding Affinity (Docking Score)	Experimental Binding Affinity (Kd)	RMSD (Docked vs. Crystal Structure)
7-Fluoropyrido[1,2-a]benzimidazole	[Insert Value]	[Insert Value]	[Insert Value]
Benchmark Inhibitor	[Insert Value]	[Insert Value]	[Insert Value]

Table 2: Comparative Data for 7-Fluoropyrido[1,2-a]benzimidazole and a Benchmark Inhibitor.

Conclusion

The validation of molecular docking results is a critical and multi-faceted process in modern drug discovery.[1] For a novel compound like 7-Fluoropyrido[1,2-a]benzimidazole, relying solely on in silico predictions is insufficient. By employing a rigorous validation strategy that integrates computational methods like molecular dynamics simulations with experimental techniques such as biophysical assays and X-ray crystallography, researchers can build a high degree of confidence in their findings. This comprehensive approach not only validates the initial docking predictions but also provides a deeper, more nuanced understanding of the compound's interaction with its biological target, paving the way for informed lead optimization and further development.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 7-Fluoropyrido[1,2-a]benzimidazole

This guide provides a detailed protocol for the safe and compliant disposal of 7-Fluoropyrido[1,2-a]benzimidazole. As a fluorinated heterocyclic compound, this substance requires careful handling and adherence to specific waste management procedures to ensure the safety of laboratory personnel and the protection of the environment. This document is intended for researchers, scientists, and drug development professionals and should be used in conjunction with your institution's specific Environmental Health & Safety (EHS) protocols and the substance's Safety Data Sheet (SDS).

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

7-Fluoropyrido[1,2-a]benzimidazole belongs to a class of compounds that, while structurally unique, share characteristics with other benzimidazole derivatives and fluorinated organic molecules. While a specific SDS for this exact compound is the primary source for hazard information, we can infer potential risks based on its chemical family.

• Biological Activity: Benzimidazole scaffolds are known to be biologically active, and this is often the reason they are synthesized in drug discovery programs[1][2]. This inherent bioactivity means the compound could have toxicological effects on humans or aquatic life if not disposed of properly.

• Fluorine Content: The presence of a fluorine atom can alter the compound's reactivity, persistence, and metabolic pathways. Fluorinated organic compounds can sometimes be more persistent in the environment[3].

• General Chemical Hazards: Like many organic powders, it may cause skin, eye, and respiratory irritation[4]. The primary routes of exposure are inhalation of the powder and direct skin or eye contact[5].

Therefore, the disposal protocol is designed not merely as a set of rules, but as a system to contain and neutralize these potential hazards from "cradle-to-grave," a principle mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[6].

Pre-Disposal: Personal Protective Equipment (PPE) and Engineering Controls

Proper protection is non-negotiable when handling any chemical waste. The causality is simple: to prevent exposure, a physical barrier is essential. All waste handling should be performed within a certified chemical fume hood to minimize inhalation risk.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or, preferably, tightly fitting safety goggles.	Protects against accidental splashes of solutions or airborne powder getting into the eyes, which could cause serious irritation[4][7].
Hand Protection	Nitrile gloves (ensure they are inspected for tears or holes before use).	Provides a barrier against skin contact. Contaminated gloves must be removed and disposed of as hazardous waste immediately[7].
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination[5].
Respiratory	Generally not required if handled exclusively within a fume hood. If weighing or handling outside a hood, a NIOSH-approved respirator may be necessary.	A fume hood provides primary respiratory protection. Consult your institution's EHS for specific respirator requirements if fume hood use is not possible[7][8].

Step-by-Step Disposal Protocol

This protocol covers the disposal of pure (unused) 7-Fluoropyrido[1,2-a]benzimidazole, contaminated labware, and solutions containing the compound.

Step 1: Waste Characterization

You must first determine if your waste is "hazardous" according to the EPA. A waste is hazardous if it is specifically listed by the EPA or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity[9]. Given its potential biological activity, it is prudent to conservatively manage 7-Fluoropyrido[1,2-a]benzimidazole waste as hazardous toxic waste .

Step 2: Waste Stream Segregation

Never mix different waste streams. Cross-contamination can lead to dangerous reactions and makes disposal more complex and expensive.

• Solid Waste: This includes the pure compound, any contaminated weighing paper, gloves, and plasticware.

• Liquid Waste: This includes any solutions containing the compound (e.g., from experiments or cleaning). Do not mix with other solvent waste streams unless explicitly permitted by your EHS office.

• Sharps Waste: Contaminated needles or razor blades must go into a designated sharps container.

Step 3: Containerization

Proper containment is critical to prevent leaks and exposure.

• Select the Correct Container:

  • Solids: Use a sealable, sturdy plastic container or a wide-mouth glass jar with a screw-top lid.

  • Liquids: Use a designated solvent waste container, typically a high-density polyethylene (HDPE) carboy. Ensure the container is compatible with the solvents used.

• Fill Level: Never fill a liquid waste container beyond 90% capacity to allow for vapor expansion[10].

• Exterior Cleanliness: Keep the outside of the waste container clean and free of chemical residue[10].

Step 4: Labeling

Accurate labeling is a cornerstone of safe waste management, mandated by both the EPA and the Occupational Safety and Health Administration (OSHA)[11][12].

Your hazardous waste label must include:

• The words "HAZARDOUS WASTE "

• Your name and laboratory information.

• The full chemical name: "7-Fluoropyrido[1,2-a]benzimidazole " and any solvents present. Do not use abbreviations.

• The approximate concentrations and total volume/mass.

• The date you first added waste to the container (the "accumulation start date").

Step 5: On-Site Storage and Disposal

• Storage Location: Store the sealed and labeled waste container in a designated satellite accumulation area (SAA), which is typically inside or near the laboratory. This area must be under the control of the lab personnel.

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant tub or tray to contain any potential leaks[13].

• Accumulation Time Limits: Adhere to your facility's waste accumulation time limits. Small Quantity Generators (SQGs) and Large Quantity Generators (LQGs) have specific timeframes (e.g., 180 days) within which the waste must be moved to a central storage facility[9].

• Disposal Request: Once the container is full or the time limit is approaching, submit a chemical waste pickup request to your institution's EHS department. Trained professionals will then transport the waste for final disposal at a licensed Treatment, Storage, and Disposal Facility (TSDF)[14].

Emergency Procedures for Spills

In the event of a spill, your immediate actions are critical.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: For a small spill of solid powder within a fume hood, you may be able to clean it up yourself.

• Cleanup:

  • Wear your full PPE.

  • Gently cover the spill with an absorbent material to prevent the powder from becoming airborne.

  • Carefully sweep the material into a dustpan and place it in your solid hazardous waste container.

  • Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), and dispose of the cloth as hazardous waste.

• Large Spills: For any large spill, or any spill outside of a fume hood, evacuate the immediate area and contact your institution's EHS emergency line immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 7-Fluoropyrido[1,2-a]benzimidazole waste.

Caption: Decision workflow for the disposal of 7-Fluoropyrido[1,2-a]benzimidazole waste.

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